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The Role of D-Ribonate in Pentose Metabolism: A Feeder Pathway to the Central Carbon Network

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract: The Pentose Phosphate Pathway (PPP) is a cornerstone of cellular metabolism, essential for generating reductive power...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The Pentose Phosphate Pathway (PPP) is a cornerstone of cellular metabolism, essential for generating reductive power in the form of NADPH and producing precursors for nucleotide biosynthesis. While the core components of the PPP are well-established, the integration of alternative sugar-acid catabolic pathways remains an area of active investigation. This technical guide provides an in-depth exploration of D-ribonate, a metabolite derived from D-ribose, and its role not as a direct intermediate within the canonical PPP, but as a substrate for distinct oxidative pathways that ultimately feed into central carbon metabolism. We will dissect the enzymatic steps of D-ribonate catabolism, primarily characterized in microorganisms, and detail the experimental methodologies required to investigate this and related pathways. For researchers in drug development, this guide highlights the unique enzymes of the D-ribonate pathway as potential targets for novel antimicrobial agents and discusses the broader context of pentose metabolism in therapeutics.

Part 1: The Pentose Phosphate Pathway (PPP): A Foundational Overview

The Pentose Phosphate Pathway (PPP) is a crucial metabolic route that runs parallel to glycolysis.[1] Its primary contributions to cellular homeostasis are twofold: the production of NADPH, the main intracellular reductant for biosynthetic processes and antioxidant defense, and the synthesis of ribose-5-phosphate (R5P), an essential precursor for nucleotides and nucleic acids.[1][2] The pathway is bifurcated into two distinct, yet interconnected, branches.

1.1 The Oxidative and Non-Oxidative Branches

The oxidative phase is an irreversible sequence of reactions that converts glucose-6-phosphate into ribulose-5-phosphate, yielding two molecules of NADPH in the process.[2][3] This branch is rate-limited by the enzyme glucose-6-phosphate dehydrogenase (G6PDH), which is allosterically regulated by the NADP+/NADPH ratio.[2][4]

The non-oxidative phase consists of a series of reversible sugar-phosphate isomerizations and rearrangements, catalyzed by enzymes such as transketolase and transaldolase.[4][5] This branch interconverts the ribulose-5-phosphate from the oxidative phase into R5P for nucleotide synthesis, or into the glycolytic intermediates fructose-6-phosphate and glyceraldehyde-3-phosphate.[3] This plasticity allows the cell to adapt the output of the PPP to its specific metabolic needs, whether that be a high demand for NADPH, R5P, or both.[1]

PPP_Overview G6P Glucose-6-Phosphate PGL 6-Phospho-glucono-δ-lactone G6P->PGL G6PDH +NADPH PG 6-Phospho-gluconate PGL->PG 6PGL Ru5P Ribulose-5-Phosphate PG->Ru5P 6PGDH +NADPH R5P Ribose-5-Phosphate Ru5P->R5P RPI X5P Xylulose-5-Phosphate Ru5P->X5P RPE S7P Sedoheptulose-7-Phosphate R5P->S7P TKL Nucleotides Nucleotide Synthesis R5P->Nucleotides F6P Fructose-6-Phosphate X5P->F6P TKL G3P Glyceraldehyde-3-Phosphate X5P->G3P TKL E4P Erythrose-4-Phosphate S7P->E4P TAL E4P->G3P TKL Glycolysis Glycolysis F6P->Glycolysis G3P->F6P TAL G3P->Glycolysis

Caption: The canonical Pentose Phosphate Pathway (PPP).

Part 2: D-Ribonate: A Nexus to Central Carbon Metabolism

D-ribonate is the conjugate base of D-ribonic acid, a five-carbon sugar acid derived from the oxidation of D-ribose.[6][7] While D-ribose-5-phosphate is a core intermediate of the PPP, D-ribonate itself is not. Instead, research in microorganisms has uncovered distinct oxidative pathways that catabolize D-ribonate, converting it into intermediates that can enter the central metabolic network.

2.1 The Oxidative D-Ribonate Catabolic Pathway in Archaea

Studies in haloarchaea have been particularly illuminating, revealing a complete oxidative pathway for D-ribose degradation that proceeds via D-ribonate.[8] This pathway is a prime example of how organisms can channel pentose sugars into the TCA cycle.

The key enzymatic steps are:

  • Pentose Dehydrogenase: A promiscuous enzyme that oxidizes D-ribose (as well as other pentoses like D-xylose and L-arabinose) to the corresponding pentonolactone. This is an NAD(P)+ dependent reaction.[8]

  • Pentonolactonase: This enzyme hydrolyzes the D-ribonolactone to form D-ribonate.[8]

  • Ribonate Dehydratase: A highly specific enzyme that catalyzes the dehydration of D-ribonate to 2-keto-3-deoxy-D-ribonate (KDR). This enzyme is a member of the enolase superfamily and represents a critical control point.[8]

  • KDR Dehydratase & Dehydrogenase: Subsequent enzymatic steps convert KDR to α-ketoglutarate semialdehyde and then to α-ketoglutarate, a key intermediate of the TCA cycle.[8]

Ribonate_Pathway D_Ribose D-Ribose Lactone D-Ribono-lactone D_Ribose->Lactone Pentose Dehydrogenase +NAD(P)H D_Ribonate D-Ribonate Lactone->D_Ribonate Pentonolactonase KDR 2-keto-3-deoxy- D-ribonate D_Ribonate->KDR Riboante Dehydratase (Specific) AKGS α-ketoglutarate semialdehyde KDR->AKGS KDR Dehydratase AKG α-ketoglutarate AKGS->AKG α-KG Semialdehyde Dehydrogenase TCA TCA Cycle AKG->TCA

Caption: Oxidative D-ribonate catabolic pathway in Archaea.

2.2 Analogous Oxidative Pathways in Bacteria

While a direct D-ribonate pathway is less characterized in bacteria, analogous oxidative pathways for related sugars provide a strong model. For instance, in Pseudomonas simiae, 2-deoxy-D-ribose is catabolized by oxidation to 2-deoxy-D-ribonate, which is then cleaved into acetyl-CoA and glyceryl-CoA.[9][10] This demonstrates a conserved metabolic logic: oxidation of a sugar to its corresponding sugar acid, followed by dehydration and cleavage to yield intermediates of central metabolism. These pathways are often induced by the presence of the specific sugar, highlighting their role in metabolic opportunism.[10]

2.3 The Link to the PPP

The role of D-ribonate metabolism is therefore not to participate in the PPP, but to provide a salvage or alternative catabolic route that feeds into the central metabolic network. The products of these pathways, such as α-ketoglutarate, acetyl-CoA, or intermediates that can be converted to glyceraldehyde-3-phosphate, can be utilized by the TCA cycle or glycolysis.[8][11] Since the non-oxidative branch of the PPP is in direct equilibrium with glycolytic intermediates, any process that generates fructose-6-phosphate or glyceraldehyde-3-phosphate indirectly supplies the PPP.

Part 3: Methodologies for Studying Pentose and Sugar Acid Metabolism

Investigating these pathways presents significant analytical challenges due to the low abundance and rapid turnover of many intermediates.[4] A robust methodological approach is critical for generating reliable data.

3.1 Quantifying Pathway Intermediates

The primary challenge in studying PPP and related intermediates is their fleeting nature.[4] Effective analysis requires rapid quenching of metabolic activity followed by highly sensitive detection.

Protocol 1: Rapid Metabolic Quenching with Cold Methanol Causality: This procedure is essential to instantly halt enzymatic activity, preventing artefactual changes in metabolite concentrations during sample processing. The cold temperature and organic solvent denature enzymes effectively.

  • Prepare a quenching solution of 60% methanol buffered with 10 mM HEPES (pH 7.4). Chill to -40°C.

  • For cell cultures, rapidly aspirate the culture medium.

  • Immediately add 1 mL of the cold quenching solution to the cell plate/pellet.

  • Incubate at -40°C for 15 minutes.

  • Scrape the cells into the solution and transfer to a pre-chilled tube.

  • Centrifuge at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant containing the extracted metabolites to a new tube for analysis.

Protocol 2: Analysis of Sugar Acids and Phosphates by LC-MS/MS Causality: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides the necessary sensitivity and specificity to identify and quantify low-abundance intermediates from complex biological matrices.[12] Ion-pair chromatography is often used to improve the retention of highly polar, negatively charged molecules like sugar phosphates on reverse-phase columns.

  • Chromatography: Use a C18 HPLC column with an ion-pairing reagent (e.g., tributylamine) in the mobile phase.

  • Gradient Elution: Develop a gradient from an aqueous mobile phase (e.g., 10 mM tributylamine, 15 mM acetic acid in water) to an organic mobile phase (e.g., methanol).

  • Mass Spectrometry: Operate the tandem mass spectrometer in negative ion mode using Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Establish specific precursor-to-product ion transitions for each target metabolite (e.g., D-ribonate, KDR, R5P). This ensures high specificity.

  • Quantification: Use stable isotope-labeled internal standards (e.g., ¹³C-labeled glucose-6-phosphate) to correct for matrix effects and variations in extraction efficiency and instrument response.[12]

Table 1: Representative LC-MS/MS Detection Limits

Metabolite Typical Lower Limit of Quantification (LLOQ)
Pentose 5-Phosphates ~100-500 nmol/L
Hexose 6-Phosphates ~100-500 nmol/L
Sedoheptulose 7-Phosphate ~100-500 nmol/L
D-Ribonate Analyte-dependent, typically low µmol/L

(Data adapted from methodologies described for similar compounds)[12]

3.2 Characterizing Key Pathway Enzymes

Validating the function of novel enzymes is paramount. Spectrophotometric assays provide a direct and real-time measurement of enzyme activity.

Protocol 3: Spectrophotometric Assay for Pentose Dehydrogenase Causality: This continuous assay directly measures enzyme activity by monitoring the increase in absorbance at 340 nm, which corresponds to the production of NAD(P)H as the pentose substrate is oxidized.[13]

  • Reaction Mixture: Prepare a 1 mL reaction mixture in a cuvette containing 50 mM Tris-HCl buffer (pH 7.8), 10 mM MgCl₂, and 3 mM NAD⁺ (or NADP⁺).

  • Substrate Addition: Add the substrate (e.g., 5 mM D-ribose).

  • Equilibration: Incubate the mixture for 5 minutes at the desired temperature (e.g., 37°C) to allow for temperature equilibration and to establish a baseline reading on the spectrophotometer.

  • Initiate Reaction: Add a small volume (e.g., 2-10 µL) of the purified enzyme solution to initiate the reaction. Mix quickly by inverting the cuvette.

  • Monitor Absorbance: Immediately begin monitoring the change in absorbance at 340 nm over time.

  • Calculate Activity: Use the linear portion of the absorbance vs. time plot to calculate the reaction rate. The activity (in µmol/min) can be determined using the Beer-Lambert law and the molar extinction coefficient of NADPH (6220 M⁻¹cm⁻¹).

Assay_Workflow Substrate Substrate (D-Ribose) Enzyme Enzyme (Dehydrogenase) Substrate->Enzyme Cofactor Cofactor (NAD+) Cofactor->Enzyme Product Product (Lactone) Enzyme->Product Reduced_Cofactor Reduced Cofactor (NADH) Enzyme->Reduced_Cofactor Spectrophotometer Spectrophotometer (Measure at 340nm) Reduced_Cofactor->Spectrophotometer Absorbance increases

Caption: Workflow for a continuous spectrophotometric assay.

Part 4: Implications for Research and Drug Development

4.1 Novel Antimicrobial Targets

The existence of metabolic pathways in microorganisms that are absent in humans presents a classic opportunity for antimicrobial drug development. The highly specific ribonate dehydratase found in Archaea is an excellent example.[8] An inhibitor designed to target this enzyme would likely have high specificity and low potential for off-target effects in a host, making it an attractive candidate for a novel class of antibiotics.

4.2 D-Ribose and its Derivatives in Therapeutics

While D-ribonate itself is not a therapeutic, its precursor, D-ribose, is widely studied and used as a nutritional supplement. Supplemental D-ribose can bypass the rate-limiting G6PDH step of the PPP to directly enter the synthesis pathway for 5-phospho-D-ribose 1-pyrophosphate (PRPP), a critical precursor for ATP.[14] This has potential applications in conditions associated with mitochondrial dysfunction or impaired cellular bioenergetics, where ATP production is compromised. Understanding the full metabolic fate of D-ribose, including its potential oxidation to D-ribonate, is crucial for a complete picture of its therapeutic and physiological effects. Furthermore, D-ribono-1,4-lactone serves as a versatile chiral precursor for the synthesis of various bioactive molecules and C-nucleoside drug analogues.[15]

Part 5: Conclusion and Future Directions

D-ribonate's role in metabolism is a compelling case study in the diversity of biochemical solutions that have evolved to utilize available carbon sources. It does not function as a direct intermediate in the canonical Pentose Phosphate Pathway but rather as a substrate for distinct oxidative pathways that connect pentose metabolism to the central carbon network of the TCA cycle and glycolysis. For researchers, the continued exploration of these alternative sugar-acid pathways, particularly in pathogenic microorganisms, will likely uncover novel enzymatic functions and regulatory mechanisms. For drug development professionals, the unique enzymes within these pathways, such as ribonate dehydratase, represent a promising frontier for the development of next-generation, highly specific antimicrobial agents. Further research should focus on elucidating the prevalence and regulation of these pathways across a broader range of organisms and exploring the potential for metabolic engineering to leverage these pathways for biotechnological applications.

References

  • Kruger, N. J., & von Schaewen, A. (2003). The return of metabolism: biochemistry and physiology of the pentose phosphate pathway. Trends in Plant Science, 8(9), 429-436.
  • Price, M. N., et al. (2019). Oxidative Pathways of Deoxyribose and Deoxyribonate Catabolism. mSystems, 4(1). Available at: [Link]

  • The Royal Society of Chemistry. (n.d.). Protocol for enzyme assays.
  • Watanabe, S., et al. (2023). Characterization of the l-arabinofuranose-specific GafABCD ABC transporter essential for l-arabinose-dependent growth of Mycobacterium smegmatis. Journal of Biological Chemistry, 299(4), 103035.
  • Watanabe, S., et al. (2006). Identification and Characterization of l-Arabonate Dehydratase, l-2-Keto-3-deoxyarabonate Dehydratase, and l-Arabinolactonase Involved in an Alternative Pathway of l-Aarabinose Metabolism. Journal of Biological Chemistry, 281(45), 33521-33536. Available at: [Link]

  • Temburnikar, K., & Seley-Radtke, K. L. (2018). D-Ribonolactone, A Versatile Synthetic Precursor of Biologically Relevant Scaffolds. Molecules, 23(4), 882. Available at: [Link]

  • Mortimer, T. D., et al. (2013). Characterization of the mmsAB-araD1 (gguABC) Genes of Agrobacterium tumefaciens. Journal of Bacteriology, 195(19), 4464-4474. Available at: [Link]

  • MetaboAge. (n.d.). D-ribonate.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5460050, D-Ribonate. Available at: [Link]

  • Wamelink, M. M., et al. (2003). Profiling of pentose phosphate pathway intermediates in blood spots by tandem mass spectrometry: application to transaldolase deficiency. Clinical Chemistry, 49(8), 1375-80. Available at: [Link]

  • Mahoney, D. E., et al. (2018). Understanding D-Ribose and Mitochondrial Function. Advances in Bioscience and Clinical Medicine, 6(2), 38-44. Available at: [Link]

  • Thermo Fisher Scientific. (n.d.). Activity Measurements of Pentose Phosphate Pathway Enzymes Using the Thermo Scientific NanoDrop 2000c Kinetics Application.
  • Stincone, A., et al. (2015). The pentose phosphate pathway in health and disease. Nature Reviews Endocrinology, 11(1), 22-34. Available at: [Link]

  • Holden, E. R., et al. (2021). The role of L-arabinose metabolism for Escherichia coli O157:H7 in edible plants. bioRxiv. Available at: [Link]

  • Price, M. N., et al. (2019). Oxidative Pathways of Deoxyribose and Deoxyribonate Catabolism. mSystems, 4(1), e00297-18. Available at: [Link]

  • Stokel, K. (2024). How To Restore Your Cellular Energy. Life Extension. Available at: [Link]

  • Sheervalil, N. K., et al. (2023). Dual roles of D-ribose: Therapeutic implications and side effects. Food Science & Nutrition, 11(10), 5734-5743. Available at: [Link]

  • PathBank. (2025). Pentose Phosphate Pathway. Available at: [Link]

  • Shecterle, L. M., & St. Cyr, J. A. (2012). Cellular protection during oxidative stress: a potential role for D-ribose and antioxidants. The Open Nutrition Journal, 6, 63-68. Available at: [Link]

  • Mahoney, D. E., et al. (2018). Understanding D-Ribose and Mitochondrial Function. Integrative Medicine: A Clinician's Journal, 17(Suppl 1), S38-S44. Available at: [Link]

  • Khan Academy. (n.d.). Pentose phosphate pathway. Available at: [Link]

  • UC Berkeley. (2008). Metabolism Lecture 5 — PENTOSE PHOSPHATE PATHWAY.
  • Price, M. N., et al. (2019). Oxidative Pathways of Deoxyribose and Deoxyribonate Catabolism. ResearchGate. Available at: [Link]

  • Dewangan, N. (2023). Pentose Phosphate Pathway: Steps, Diagram, Uses. Microbe Notes. Available at: [Link]

  • Lee, D. J., & Tover, A. (2021). L-Arabinose Transport and Metabolism in Salmonella Influences Biofilm Formation. Microbiology Spectrum, 9(1), e00133-21. Available at: [Link]

  • G-Biosciences. (n.d.). Enzyme Analysis.
  • Johnsen, U., et al. (2020). d-Ribose Catabolism in Archaea: Discovery of a Novel Oxidative Pathway in Haloarcula Species. Journal of Bacteriology, 202(6), e00643-19. Available at: [Link]

  • BenchChem. (n.d.). Characterization of Enzymes Using β-D-Ribulofuranose as a Substrate.
  • Moore, B. S., et al. (2011). Characterization of 5-Chloro-5-Deoxy-d-Ribose 1-Dehydrogenase in Chloroethylmalonyl Coenzyme A Biosynthesis. Journal of Biological Chemistry, 286(39), 33860-33868. Available at: [Link]

  • Eriksson, S., et al. (2000). Structure and function of cellular deoxyribonucleoside kinases. Cellular and Molecular Life Sciences, 57(10), 1436-1446. Available at: [Link]

  • Wlodarchak, N., & Basso, M. (2013). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. Current Protocols in Pharmacology, 63, 3.10.1-3.10.22. Available at: [Link]

  • Promega Corporation. (n.d.). DAPK3 Kinase Assay Protocol.

Sources

Exploratory

Mechanism of D-ribose oxidation to D-ribonate

An In-depth Technical Guide to the Mechanism of D-Ribose Oxidation to D-Ribonate For Researchers, Scientists, and Drug Development Professionals Abstract The oxidation of D-ribose to D-ribonate represents a fundamental b...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Mechanism of D-Ribose Oxidation to D-Ribonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

The oxidation of D-ribose to D-ribonate represents a fundamental biochemical and synthetic transformation, converting an essential aldopentose sugar into its corresponding aldonic acid, D-ribonic acid. This conversion is pivotal in various metabolic pathways and holds significance in the synthesis of pharmaceutical intermediates and other fine chemicals. This guide provides a comprehensive exploration of the core mechanisms governing this oxidation, detailing both chemical and enzymatic methodologies. By synthesizing established literature with practical insights, this document serves as a technical resource for professionals engaged in carbohydrate chemistry, enzymology, and drug development, offering a deep dive into reaction principles, experimental design, and analytical validation.

Introduction: The Significance of the D-Ribose to D-Ribonate Conversion

D-ribose, a five-carbon monosaccharide, is a cornerstone of life, forming the backbone of RNA and essential biomolecules like adenosine triphosphate (ATP), the primary energy currency of the cell.[1][2] Its oxidized form, D-ribonate, is the conjugate base of D-ribonic acid and serves as an intermediate in various metabolic pathways, particularly in microbial pentose catabolism.[3][4][5] The controlled oxidation of D-ribose's aldehyde group to a carboxylic acid is not only a key biological process but also a valuable synthetic route. Understanding the underlying mechanisms is crucial for manipulating these pathways for biotechnological applications and for the efficient chemical synthesis of D-ribonate and its derivatives.

This guide will dissect the two primary routes for this conversion: direct chemical oxidation and highly specific enzymatic catalysis. We will explore the reaction kinetics, substrate specificity, and the practical considerations that inform the choice between a synthetic or biological approach.

Chemical Oxidation Pathways

The chemical oxidation of aldoses like D-ribose leverages the reactivity of the aldehyde functional group. The choice of oxidizing agent is critical, as it determines the selectivity and yield of the reaction. Milder agents are required to prevent over-oxidation to the dicarboxylic aldaric acid.[6][7]

Mechanism with Mild Oxidizing Agents: Bromine Water

One of the most common and selective methods for preparing aldonic acids from aldoses is oxidation with bromine (Br₂) in water.[8][9] This reaction is typically performed under neutral or slightly acidic conditions (pH 5-6) to prevent the isomerization of the starting sugar.[10]

The mechanism involves the bromine oxidizing the aldehyde group (-CHO) at the C1 position of D-ribose to a carboxylic acid group (-COOH), yielding D-ribonic acid.[10] The reddish color of the bromine water disappears as it is reduced to bromide ions (Br⁻), providing a visual indicator of reaction progression.[7] A key advantage of this method is its selectivity; it does not oxidize the primary and secondary alcohol groups on the sugar backbone, nor does it affect ketoses under these mild conditions.[10]

Causality in Experimental Design: The choice of a buffered, slightly acidic environment is a deliberate strategy to maintain the integrity of the aldose structure. Under basic conditions, aldoses can isomerize to ketoses, which would not react with bromine water, leading to incomplete conversion and a complex product mixture.[7] The self-validating nature of this protocol lies in the visual confirmation: the disappearance of bromine's color is a direct proxy for the consumption of the aldose, signaling reaction completion.

Oxidation with Metallic Reagents

Reagents containing metal ions, such as Tollens' reagent [Ag(NH₃)₂⁺] and Benedict's reagent (Cu²⁺ in sodium citrate), are classic agents for oxidizing reducing sugars, including D-ribose.[7][9]

  • Tollens' Test: The silver (I) ions in the ammoniacal solution are reduced to elemental silver, forming a characteristic "silver mirror" on the reaction vessel, while the D-ribose is oxidized to D-ribonate.

  • Benedict's Test: The copper (II) ions are reduced to copper (I) oxide (Cu₂O), which precipitates as a red solid.[10]

While historically significant for qualitative analysis, these methods are less commonly used for preparative synthesis due to the reaction conditions and potential for side reactions.

Heterogeneous Catalytic Oxidation

A more modern and "green" approach involves the use of heterogeneous catalysts with molecular oxygen as the ultimate oxidant. Supported noble metal catalysts, such as palladium-bismuth on carbon (Pd-Bi/C), have demonstrated effectiveness in the selective oxidation of D-ribose.[11]

In this process, the reaction is typically conducted in an aqueous solution at a controlled temperature and pH, with a continuous supply of oxygen or air. The catalyst facilitates the activation of oxygen and the selective oxidation of the aldehyde. The reaction rate is highly dependent on pH; maintaining an optimal pH is crucial as the formation of D-ribonic acid will naturally lower the pH of the solution.[11]

Table 1: Comparison of D-Ribose Oxidation on Heterogeneous Catalysts

CatalystSupportOxidantTemperature (°C)Pressure (MPa)Time (h)Conversion (%)Selectivity to D-Ribonolactone (%)Reference
5% Pd-BiCarbonO₂50Atmospheric3~40Not specified[11]
1% AuAl₂O₃O₂Not specified12~95~99[12]

Protocol 1: General Procedure for Chemical Oxidation using Bromine Water

  • Dissolution: Dissolve a known quantity of D-ribose in distilled water.

  • Buffering: Add a suitable buffer (e.g., barium carbonate) to maintain a slightly acidic to neutral pH (pH ~6). This prevents both isomerization and the formation of hydrobromic acid.

  • Addition of Oxidant: Slowly add an aqueous solution of bromine (Br₂) dropwise to the D-ribose solution at room temperature with constant stirring. Continue addition until a faint, persistent reddish-brown color of excess bromine is observed.

  • Reaction Quenching: Allow the reaction to stand until the color disappears, indicating the consumption of all bromine. To remove any trace of excess bromine, bubble a stream of sulfur dioxide (SO₂) through the solution or add a small amount of sodium bisulfite.

  • Product Isolation: If a barium carbonate buffer was used, filter off the resulting barium sulfate and barium bromide. The filtrate contains the D-ribonic acid.

  • Purification: The D-ribonic acid can be isolated from the solution, often by conversion to its calcium or cadmium salt, which can be crystallized and then converted back to the free acid using an ion-exchange resin.[13]

Diagram 1: Chemical Oxidation of D-Ribose

D_Ribose D-Ribose (Aldehyde Form) D_Ribonate D-Ribonate (Carboxylic Acid) D_Ribose->D_Ribonate Oxidation Reagents [O] (e.g., Br₂, H₂O)

Caption: Selective oxidation of D-ribose's aldehyde group.

Enzymatic Oxidation: A Precise Biological Pathway

Nature employs highly specific enzymes to catalyze the oxidation of D-ribose. This biological route offers exceptional chemo- and regioselectivity under mild physiological conditions, avoiding the harsh reagents and potential byproducts of chemical synthesis. The primary enzymes responsible belong to the oxidoreductase family.[14]

The Central Role of D-Ribose Dehydrogenase

The key enzyme catalyzing this reaction is D-ribose 1-dehydrogenase (NADP⁺) (EC 1.1.1.115).[14][15] This enzyme utilizes nicotinamide adenine dinucleotide phosphate (NADP⁺) as a cofactor to accept hydride ions from the aldehyde group of D-ribose. The overall reaction is:

D-ribose + NADP⁺ + H₂O → D-ribonate + NADPH + H⁺ [15]

While this equation represents the net transformation, mechanistic studies reveal a two-step process:

  • Oxidation to Lactone: The dehydrogenase first oxidizes the cyclic hemiacetal form of D-ribose to the corresponding D-ribono-γ-lactone.[3][16] This is a common mechanism for sugar dehydrogenases.[16]

  • Lactone Hydrolysis: The unstable lactone ring is then hydrolyzed to the open-chain D-ribonate. This step can occur spontaneously in an aqueous solution or be accelerated by a second enzyme, a pentonolactonase .[3][17]

Diagram 2: Enzymatic Oxidation Pathway of D-Ribose

sub D-Ribose (Cyclic Hemiacetal) int D-Ribono-γ-lactone sub->int D-Ribose Dehydrogenase nadph_out NADPH + H⁺ sub->nadph_out prod D-Ribonate int->prod Spontaneous Hydrolysis or Pentonolactonase nadp_in NADP⁺ nadp_in->sub h2o_in H₂O h2o_in->int

Caption: Two-step enzymatic conversion of D-ribose to D-ribonate.

Diversity of Ribose-Oxidizing Enzymes

While EC 1.1.1.115 is the designated enzyme, D-ribose oxidation activity has been observed in various other dehydrogenases, highlighting both specificity and promiscuity in enzyme function.

  • Stereospecific Dehydrogenases: The enzyme SalM, from the marine actinomycete Salinispora tropica, is the first reported stereospecific non-phosphorylative ribose 1-dehydrogenase. It was characterized for its role in the biosynthesis of salinosporamide A.[16][18]

  • Promiscuous Dehydrogenases: In some organisms, such as archaea from the genus Haloarcula, a single promiscuous pentose dehydrogenase catalyzes the initial oxidation of D-ribose, D-xylose, and L-arabinose as part of a novel oxidative degradation pathway.[3] Similarly, some L-arabinose dehydrogenases show lesser activity towards other pentoses, though often not D-ribose.[19]

  • Aldehyde Dehydrogenases (ALDHs): The ALDH superfamily comprises NAD(P)⁺-dependent enzymes that are crucial for metabolizing a wide array of endogenous and exogenous aldehydes into their corresponding carboxylic acids.[20][21][22] While specific ALDHs for D-ribose are not as well-characterized as the dedicated dehydrogenases, their broad substrate specificity suggests they could play a role in D-ribose oxidation in certain cellular contexts, particularly in detoxifying reactive aldehydes generated from oxidative stress.

Protocol 2: Assay for D-Ribose Dehydrogenase Activity

This protocol provides a framework for monitoring the enzymatic oxidation of D-ribose by spectrophotometrically measuring the production of NADPH.

  • Reagent Preparation:

    • Assay Buffer: Prepare a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0).

    • Substrate Solution: Prepare a stock solution of D-ribose (e.g., 100 mM) in the assay buffer.

    • Cofactor Solution: Prepare a stock solution of NADP⁺ (e.g., 10 mM) in the assay buffer.

    • Enzyme Solution: Dilute the purified D-ribose dehydrogenase to a working concentration in the assay buffer. Keep on ice.

  • Assay Setup:

    • In a 1 mL quartz cuvette, combine the assay buffer, D-ribose solution, and NADP⁺ solution. Typical final concentrations might be 5 mM D-ribose and 0.5 mM NADP⁺.

    • Mix by gentle inversion and place the cuvette in a spectrophotometer set to 340 nm.

    • Allow the mixture to equilibrate to the desired temperature (e.g., 30°C).

  • Initiation and Measurement:

    • Initiate the reaction by adding a small volume (e.g., 10 µL) of the enzyme solution to the cuvette.

    • Immediately start recording the absorbance at 340 nm (A₃₄₀) over time (e.g., for 5 minutes). The increase in A₃₄₀ is due to the formation of NADPH (molar extinction coefficient ε = 6220 M⁻¹cm⁻¹).

  • Data Analysis:

    • Determine the initial rate of reaction (ΔA₃₄₀/min) from the linear portion of the absorbance vs. time plot.

    • Calculate the enzyme activity using the Beer-Lambert law: Activity (µmol/min/mL) = (ΔA₃₄₀/min * Total Volume) / (ε * Light Path * Enzyme Volume)

  • Controls (Self-Validation):

    • Run a "no substrate" control (replace D-ribose with buffer) to check for any background NADP⁺ reduction.

    • Run a "no enzyme" control to ensure there is no non-enzymatic reaction. The absence of an increase in A₃₄₀ in these controls validates that the observed activity is dependent on both the enzyme and the substrate.

Analytical Methodologies for Monitoring Conversion

Accurate monitoring of the reaction is essential for optimizing conditions and quantifying yields. Several robust analytical techniques are employed for this purpose.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most widely used technique for separating and quantifying D-ribose and D-ribonate in a reaction mixture.[23]

  • Stationary Phase: Columns packed with strong cation exchange resin in the calcium or lead form, or specialized ligand exchange columns (e.g., Shodex SUGAR series), are commonly used for carbohydrate analysis.[24][25]

  • Mobile Phase: Isocratic elution with deionized water is often sufficient.

  • Detection: A Refractive Index (RI) detector is typically used for sugar analysis.

Diagram 3: Analytical Workflow for Reaction Monitoring

A 1. Reaction Sampling (Aliquot taken at time t) B 2. Quenching (e.g., acid addition, heat) A->B C 3. Sample Preparation (Centrifugation, Filtration) B->C D 4. HPLC Injection C->D E 5. Data Acquisition (Chromatogram) D->E F 6. Quantification (Peak Area vs. Standard Curve) E->F

Caption: Standard workflow for HPLC analysis of a reaction mixture.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Real-time NMR, particularly ¹³C NMR, is a powerful tool for mechanistic studies. It allows for the direct visualization of the disappearance of the D-ribose substrate, the transient appearance of the D-ribono-lactone intermediate, and the final formation of D-ribonate, all within a single experiment.[16][18]

Spectrophotometric Methods

For routine analysis, colorimetric methods can be employed. These are often based on the dehydration of pentoses like D-ribose into furfural in a strong acid medium. The furfural then reacts with a chromogenic agent (e.g., orcinol) to produce a colored complex that can be quantified spectrophotometrically.[26] Care must be taken as these methods are often less specific than HPLC and can be subject to interference from other components in the reaction mixture.[26]

Conclusion: A Tale of Two Pathways

The oxidation of D-ribose to D-ribonate can be achieved through both robust chemical methods and elegant enzymatic pathways.

  • Chemical oxidation offers scalability and simplicity, with heterogeneous catalysis representing a more sustainable modern approach. However, it often requires careful control of reaction conditions to ensure selectivity and prevent byproduct formation.

  • Enzymatic oxidation provides unparalleled specificity under mild, environmentally benign conditions. The discovery of novel, robust dehydrogenases and lactonases is expanding the toolkit for biotechnological production. This route is ideal for applications where high purity is paramount, such as in the synthesis of chiral drug intermediates.

The choice between these methodologies depends entirely on the specific application, balancing considerations of scale, cost, purity requirements, and environmental impact. For researchers and drug developers, a thorough understanding of both mechanisms is essential for the rational design of synthetic routes and the effective manipulation of biological systems.

References

  • Organic Chemistry II. (n.d.). 9.4 Oxidation and Reduction Reactions of Monosaccharides. LibreTexts. Retrieved from [Link]

  • Atlas, A. (n.d.). Explain the chemical changes that occur during the oxidation of aldoses and provide an example of an oxidation reaction with a common reagent. Atlas. Retrieved from [Link]

  • Wikipedia. (2023). Aldonic acid. In Wikipedia. Retrieved from [Link]

  • Wikipedia. (2022). Ribose 1-dehydrogenase (NADP+). In Wikipedia. Retrieved from [Link]

  • Moore, B. S., et al. (2010). Characterization of 5-Chloro-5-Deoxy-d-Ribose 1-Dehydrogenase in Chloroethylmalonyl Coenzyme A Biosynthesis: SUBSTRATE AND REACTION PROFILING. Journal of Biological Chemistry, 285(44), 33894–33902. Retrieved from [Link]

  • Chemistry LibreTexts. (2014). 22.6: The Oxidation-Reduction Reactions of Monosaccharides. Retrieved from [Link]

  • Chemistry Steps. (2020). Oxidation of Monosaccharide Carbohydrates. Retrieved from [Link]

  • IUBMB. (n.d.). EC 1.1.1.115. IUBMB Enzyme Nomenclature. Retrieved from [Link]

  • Pick, A., et al. (2020). d-Ribose Catabolism in Archaea: Discovery of a Novel Oxidative Pathway in Haloarcula Species. Journal of Bacteriology, 202(4), e00608-19. Retrieved from [Link]

  • Price, M. N., et al. (2019). Oxidative Pathways of Deoxyribose and Deoxyribonate Catabolism. mSystems, 4(1), e00287-18. Retrieved from [Link]

  • Price, M. N., et al. (2018). Oxidative pathways of deoxyribose and deoxyribonate catabolism. bioRxiv. Retrieved from [Link]

  • International Journal of Innovative Research in Science, Engineering and Technology. (2014). Oxidation Kinetics of D-Ribose by µ- Peroxo Complex in Aqueous Medium. IJIRSET. Retrieved from [Link]

  • Moore, B. S., et al. (2010). Characterization of 5-chloro-5-deoxy-D-ribose 1-dehydrogenase in chloroethylmalonyl coenzyme A biosynthesis: substrate and reaction profiling. PubMed. Retrieved from [Link]

  • Mahoney, D. E., et al. (2018). Understanding D-Ribose and Mitochondrial Function. Advances in Bioscience and Clinical Medicine, 6(1), 1-5. Retrieved from [Link]

  • Shodex. (n.d.). Analysis of D-Ribose in According to Japanese and Korean Official Analysis Methods for Food Additives (SC1011). Shodex HPLC Columns. Retrieved from [Link]

  • UniProt. (2005). L-arabinose 1-dehydrogenase (NAD(P)(+)) - Azospirillum brasilense. UniProtKB. Retrieved from [Link]

  • Price, M. N., et al. (2019). Oxidative Pathways of Deoxyribose and Deoxyribonate Catabolism. mSystems. Retrieved from [Link]

  • Wikipedia. (2024). Ribose. In Wikipedia. Retrieved from [Link]

  • Mahoney, D. E., et al. (2018). Understanding D-Ribose and Mitochondrial Function. PMC. Retrieved from [Link]

  • Fan, A., et al. (2019). Oxidation of D-ribose to D-ribonate at different pH. ResearchGate. Retrieved from [Link]

  • Wang, F., et al. (2015). d-Ribose oxidation under different conditions. ResearchGate. Retrieved from [Link]

  • BRENDA. (n.d.). Information on EC 1.1.1.115 - ribose 1-dehydrogenase (NADP+). BRENDA Enzyme Database. Retrieved from [Link]

  • MetaboAge. (n.d.). D-ribonate. Retrieved from [Link]

  • Shodex. (n.d.). Analysis of Ribose According to USP-NF Method (KS-801). Shodex HPLC Columns. Retrieved from [Link]

  • Google Patents. (1988). US4760139A - Method of preparing D-ribose.
  • Chen, C. H., et al. (2018). Synthesis of l-Deoxyribonucleosides from d-Ribose. PubMed. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme 3 One-pot transformation of D-ribonate to 2,3-O-isopropylidene-D-ribonolactone. Retrieved from [Link]

  • Wang, Y., et al. (2023). Chiral Recognition of D/L-Ribose by Visual and SERS Assessments. PMC. Retrieved from [Link]

  • University of Eastern Finland. (2024). Structure-function studies of L-arabinonate dehydratase involved in oxidative non-phosphorylative pathways. Retrieved from [Link]

  • Peng, Y., et al. (2012). A method for the determination of D-ribose concentration in microbial fermented broth by spectrophotometry. ResearchGate. Retrieved from [Link]

  • Pick, A., et al. (2019). Genes involved in d-ribose, d-xylose, and l-arabinose degradation to... ResearchGate. Retrieved from [Link]

  • PubChem. (n.d.). D-Ribonate. National Center for Biotechnology Information. Retrieved from [Link]

  • Isbell, H. S., et al. (1952). Preparation of D-Arabinose-1-C^14 and D-Ribose-1-C^14. Journal of Research of the National Bureau of Standards, 48(2), 163-171. Retrieved from [Link]

  • Pearson. (n.d.). Oxidation of the aldehyde group of ribose yields a carboxylic. McMurry 8th Edition Ch 20 Problem 55. Retrieved from [Link]

  • Desmet, T., et al. (2012). Interconversion of D-and L-sugars. D-Ribose can only be converted to... ResearchGate. Retrieved from [Link]

  • Google Patents. (1987). EP0215722A1 - Method for the preparation of D-ribose.
  • Google Patents. (1993). US5227296A - Enzymatic synthesis of isotopically labeled carbohydrates, nucleotides and citric acid intermediates.
  • Chen, C. H., et al. (2021). Aldehyde Dehydrogenase 2 as a Therapeutic Target in Oxidative Stress-Related Diseases: Post-Translational Modifications Deserve More Attention. International Journal of Molecular Sciences, 22(16), 8854. Retrieved from [Link]

  • Singh, S., et al. (2013). Aldehyde Dehydrogenases in Cellular Responses to Oxidative/electrophilic Stress. Free Radical Biology and Medicine, 56, 89-101. Retrieved from [Link]

  • Jackson, B., et al. (2016). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacological Reviews, 68(3), 610-636. Retrieved from [Link]

Sources

Foundational

D-ribonate as an endogenous biomarker for oxidative stress

D-Ribonate as an Endogenous Biomarker for Oxidative Stress: Mechanistic Insights and Analytical Workflows The Analytical Challenge of Oxidative Stress In drug development and clinical diagnostics, quantifying oxidative s...

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Author: BenchChem Technical Support Team. Date: April 2026

D-Ribonate as an Endogenous Biomarker for Oxidative Stress: Mechanistic Insights and Analytical Workflows

The Analytical Challenge of Oxidative Stress

In drug development and clinical diagnostics, quantifying oxidative stress is a persistent challenge. Reactive oxygen species (ROS) such as superoxide and hydroxyl radicals possess half-lives measured in nanoseconds, making direct in vivo quantification nearly impossible. Consequently, researchers must rely on stable, downstream metabolic footprints.

As a Senior Application Scientist, I frequently see assays fail because they target highly volatile lipid peroxides or easily oxidized thiols that degrade during sample preparation. To build a robust, self-validating analytical system, we must pivot toward stable end-products of metabolic rerouting. D-ribonate (ribonic acid)—a highly stable sugar acid—has recently emerged as a highly reliable endogenous biomarker for chronic oxidative stress, particularly in fibrotic and metabolic diseases.

The Metabolic Nexus: Oxidative Stress and the Pentose Phosphate Pathway

To understand why D-ribonate accumulates, we must look at the cellular defense mechanisms against ROS. Under severe oxidative stress, cellular metabolism dynamically reroutes glucose-6-phosphate away from glycolysis and into the oxidative phase of the Pentose Phosphate Pathway (PPP). This shift is essential for generating NADPH, the primary reducing equivalent required by antioxidant enzymes like glutathione reductase to neutralize ROS 1[1].

The enzyme 6-phosphogluconate dehydrogenase (6PGDH) catalyzes the oxidative decarboxylation of 6-phosphogluconate to ribulose-5-phosphate within this pathway[1]. When the PPP is chronically hyperactivated by oxidative stress, or when downstream non-oxidative enzymes (like transketolase) become bottlenecks, intermediate pentose metabolites spill over. D-ribonate is produced as a stable, oxidized byproduct of this pentose accumulation, serving as a durable proxy for the magnitude of the oxidative burden 2[2].

MetabolicRerouting ROS Reactive Oxygen Species (Oxidative Stress) PPP Pentose Phosphate Pathway (Oxidative Phase) ROS->PPP Upregulates flux to combat stress Pathology Cellular Damage / Disease Progression ROS->Pathology Unresolved stress G6P Glucose-6-Phosphate G6P->PPP Substrate NADPH NADPH Production (Redox Homeostasis) PPP->NADPH Generates Ru5P Ribulose-5-Phosphate PPP->Ru5P 6PGDH Catalysis NADPH->ROS Neutralizes (Feedback) Ribonate D-Ribonate (Stable Biomarker) Ru5P->Ribonate Metabolic spillover/ oxidation Ribonate->Pathology Clinical correlation

Metabolic rerouting of the Pentose Phosphate Pathway under oxidative stress leading to D-ribonate.

Clinical Validation: D-Ribonate in Chronic Kidney Disease

The clinical utility of D-ribonate is most evident in pathologies driven by tubulointerstitial hypoxia and inflammation, such as Chronic Kidney Disease (CKD). In CKD, oxidative stress forms a vicious cycle that accelerates renal fibrosis and endothelial dysfunction 3[3].

Untargeted metabolomics has revealed that serum levels of D-ribonate, alongside fumarate and allantoin, are significantly upregulated in CKD patients and serve as powerful predictors of all-cause mortality 3[3]. Similar metabo-clinical signatures involving pentose metabolism have been identified in Type 2 Diabetes, linking D-ribonate to glucotoxicity and systemic lipotoxicity 4[4].

Table 1: Quantitative and Clinical Comparison of Oxidative Stress Biomarkers in CKD

BiomarkerMolecular ClassMetabolic OriginObserved Quantitative Shift (CKD vs Control)Clinical Implication in CKD
D-Ribonate Sugar AcidPentose Phosphate PathwaySignificantly UpregulatedStrong predictor of all-cause mortality; indicates chronic PPP hyperactivation[3].
Allantoin Purine DerivativeUric acid oxidation~5.8-fold increase (27.1 ± 13.8 μmol/L vs 4.67 ± 2.99 μmol/L)Direct proxy for ROS burden[5].
Fumarate Dicarboxylic AcidTCA CycleSignificantly UpregulatedReflects mitochondrial dysfunction and energy metabolism disruption[5].

Analytical Methodology: Absolute Quantification via LC-MS/MS

D-ribonate is a highly polar sugar acid. A common point of failure in metabolomics is attempting to quantify such molecules using standard reversed-phase liquid chromatography (RPLC), where they elute in the void volume, suffering from massive ion suppression.

To ensure a self-validating and highly trustworthy assay, we must employ Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (LC-MS/MS). The following protocol is designed with strict causality in mind: every step serves to lock the metabolic state and correct for analytical variance.

Step-by-Step Self-Validating LC-MS/MS Protocol
  • Sample Quenching & Extraction:

    • Action: Aliquot 50 µL of plasma/serum into a pre-chilled microcentrifuge tube. Immediately add 200 µL of cold (-20°C) 80% methanol containing a stable-isotope-labeled internal standard (SIL-IS) (e.g., 13C5-ribonate or 13C6-sorbitol).

    • Causality: Cold methanol instantly precipitates proteins and denatures metabolic enzymes. This freezes the in vivo metabolic state, preventing artefactual ex vivo oxidation of sugars that would artificially inflate D-ribonate levels.

  • Phase Separation:

    • Action: Vortex for 30 seconds, then centrifuge at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to an LC vial.

    • Causality: Removes insoluble protein aggregates that irreversibly foul the HILIC stationary phase, preventing pressure spikes and maintaining column longevity.

  • Chromatographic Separation (HILIC):

    • Action: Inject 2 µL onto an amide-based HILIC column (e.g., Waters BEH Amide). Use a gradient of Mobile Phase A (Water + 10 mM ammonium acetate, pH 9.0) and Mobile Phase B (Acetonitrile + 10 mM ammonium acetate).

    • Causality: The high organic starting conditions (e.g., 90% B) force the highly polar D-ribonate to partition into the water-enriched layer on the stationary phase. The basic pH ensures the carboxylic acid group is fully deprotonated, yielding sharp, reproducible peak shapes.

  • Mass Spectrometry (ESI-MS/MS):

    • Action: Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode. Monitor specific Multiple Reaction Monitoring (MRM) transitions for D-ribonate.

    • Causality: Sugar acids readily lose a proton in basic conditions. Negative mode dramatically reduces background chemical noise compared to positive mode, maximizing the signal-to-noise ratio.

  • Data Validation:

    • Action: Normalize the D-ribonate peak area to the SIL-IS. Calculate absolute concentrations using a multi-point external calibration curve prepared in a surrogate matrix.

    • Causality: The co-eluting SIL-IS perfectly corrects for matrix-induced ion suppression in the ESI source. This creates a closed, self-validating loop where any variation in extraction efficiency or ionization is mathematically nullified.

LCMSWorkflow Sample 1. Biofluid Collection (Serum/Plasma) Quench 2. Quenching & Extraction (Cold MeOH) Sample->Quench Spike 3. Internal Standard (13C-Isotope Spike) Quench->Spike HILIC 4. HILIC Chromatography (Polar Retention) Spike->HILIC MSMS 5. ESI-MS/MS (Negative MRM Mode) HILIC->MSMS Quant 6. Data Processing (Peak Integration) MSMS->Quant

Self-validating LC-MS/MS workflow for the absolute quantification of highly polar D-ribonate.

Future Perspectives in Drug Development

For drug development professionals, D-ribonate offers a highly stable pharmacodynamic (PD) biomarker for therapies targeting redox homeostasis. By monitoring D-ribonate alongside markers like allantoin, researchers can accurately evaluate the in vivo efficacy of novel antioxidants, Nrf2 activators, or targeted PPP inhibitors in preclinical models and early-phase clinical trials. Its stability and amenability to high-throughput LC-MS/MS make it a superior alternative to traditional, highly volatile ROS assays.

References

  • Hu et al. (2018). New Potential Biomarkers for Chronic Kidney Disease Management—A Review of the Literature. PMC (nih.gov). 3

  • Yang et al. (2021). NMR-based metabolomics associated with chronic kidney disease in humans and animals: a one health perspective. Ulster.ac.uk. 5

  • Qatar BioBank Study (2021). Metabolic and Metabo-Clinical Signatures of Type 2 Diabetes, Obesity, Retinopathy, and Dyslipidemia. Diabetesjournals.org. 4

  • Li et al. (2019). 6-Phosphogluconate dehydrogenase and its crystal structures. PMC (nih.gov). 1

  • Pollak et al. (2007) / Recent Updates (2026). Untargeted metabolomics as an unbiased approach to the diagnosis of inborn errors of metabolism of the non-oxidative branch of the pentose phosphate pathway. ResearchGate. 2

Sources

Exploratory

Structural and Chemical Properties of D-Ribonate Salts: A Comprehensive Technical Guide

Executive Summary D-Ribonic acid and its corresponding salts (D-ribonates) are highly versatile pentonic acid derivatives. Structurally, they are open-chain polyhydroxy carboxylates featuring three chiral centers (C2, C3...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

D-Ribonic acid and its corresponding salts (D-ribonates) are highly versatile pentonic acid derivatives. Structurally, they are open-chain polyhydroxy carboxylates featuring three chiral centers (C2, C3, and C4) with the D-erythro configuration[1]. In modern pharmaceutical development, D-ribonate salts serve as critical chiral pool building blocks. They are essential precursors in the synthesis of complex active pharmaceutical ingredients (APIs), such as the inhaled A2a agonist UK-432,097[2], 4'-selenoRNA derivatives, and potent iminosugars like 1,4-dideoxy-1,4-imino-D-ribitol[3].

This guide synthesizes the structural coordination chemistry, scalable synthetic methodologies, and analytical characterization of D-ribonate salts, providing a self-validating framework for laboratory and pilot-scale workflows.

Structural Chemistry & Coordination Properties

The Lactone-Carboxylate Equilibrium

The molecular framework of the D-ribonate anion ( C5​H9​O6−​ ) exists in a dynamic, pH-dependent equilibrium with its lactone forms (primarily D-ribono-1,4-lactone and D-ribono-1,5-lactone)[4].

  • Acidic Conditions (pH < 4.0): The carboxylate is protonated, triggering spontaneous intramolecular esterification to form the cyclic lactone.

  • Alkaline/Neutral Conditions (pH > 7.0): The open-chain polyhydroxy carboxylate predominates, stabilized by the presence of counter-cations.

Metal Coordination and Salt Selection

The hydroxyl groups at C2 and C3, along with the terminal carboxylate moiety, provide excellent chelation sites. The choice of the counter-cation dictates the physical properties and downstream utility of the salt:

  • Lithium D-ribonate: The strong polarizing power of the Li+ ion exceptionally stabilizes the open-chain conformation. It is highly soluble in aqueous media, making it the preferred salt for clinical testing and homogenous organic synthesis[5].

  • Potassium D-ribonate: Offers a balance of solubility and ease of crystallization. It is the standard intermediate generated during the catalytic oxidation of D-ribose[6].

  • Cadmium & Calcium D-ribonates: These divalent cations form highly crystalline coordination polymers. Historically, cadmium and calcium salts have been exploited to selectively precipitate and purify specific epimers (e.g., separating D-ribonate from D-arabinonate) from complex epimerization mixtures[4][7].

Divergent Synthetic Pathways

The synthesis of D-ribonate salts requires the selective oxidation of the C1 aldehyde of D-ribose to a carboxylic acid without over-oxidizing the secondary hydroxyl groups. This can be achieved via biological or chemical pathways.

PathwayComparison cluster_enzymatic Enzymatic Pathway cluster_chemical Chemical Pathway R D-Ribose (Starting Material) E1 SalM Dehydrogenase (NAD+, Mg2+) R->E1 Biological Oxidation C1 Pd-Bi/C Catalyst (O2, pH 9.0) R->C1 Catalytic Oxidation L1 D-Ribono-1,4-lactone (Transient) E1->L1 -NADH S D-Ribonate Salt (Target API Precursor) L1->S Spontaneous Hydrolysis C1->S Base Neutralization (KOH / LiOH)

Fig 1. Divergent oxidative pathways for the synthesis of D-ribonate salts from D-ribose.

Enzymatic Oxidation

The short-chain dehydrogenase enzyme SalM catalyzes the NAD+-dependent oxidation of D-ribose to D-ribono- γ -lactone, which subsequently undergoes spontaneous hydrolysis to D-ribonate[8].

  • Causality of Conditions: SalM is a homotetramer that exhibits a strict requirement for divalent cations ( Mg2+ , Ca2+ , or Mn2+ ). The Mg2+ ion is coordinated by glutamate residues to stabilize the dimer interface, making the reaction highly stereospecific and preventing off-target oxidation[8].

Heterogeneous Catalytic Oxidation

For multikilogram scale-up, chemical oxidation using a Pd-Bi/C catalyst under an oxygen atmosphere is preferred[6].

  • Causality of Conditions: Palladium alone rapidly deactivates due to oxygen poisoning and promotes non-specific C-C bond cleavage. Bismuth is doped into the carbon support (typically a 5:1 Pd:Bi atomic ratio) as a geometric promoter. It blocks contiguous Pd sites, preventing the dissociative adsorption of the sugar chain, thereby ensuring >95% selectivity for the C1 aldehyde[6].

Experimental Protocol: Synthesis of Potassium D-Ribonate

Expertise Note: The causality behind the success of this protocol lies in strict dynamic pH control. If the pH drops below 8.0 during oxidation, the newly formed ribonic acid rapidly cyclizes into D-ribono-1,4-lactone. This lactone is resistant to further mild oxidation but traps the product in a closed-ring form, drastically reducing the yield of the target open-chain salt.

Step-by-Step Methodology
  • Substrate Preparation: Dissolve 1.05 g (7.0 mmol) of high-purity D-ribose in 70 mL of deionized water. Adjust the initial pH to 9.0 using 0.5 M KOH[6].

  • Catalyst Activation: Suspend 1.0 g of Pd-Bi/C catalyst (10 wt. %, 5:1 atomic ratio) in 50 mL of water at 50 °C. Bubble H2​ gas (0.5 L/min) for 25 minutes to reduce the catalyst surface to its active metallic state. Purge with N2​ for 10 minutes to remove residual hydrogen[6].

  • Oxidation Reaction: Transfer the D-ribose solution to the reactor containing the activated catalyst. Maintain the temperature at 50 °C and introduce O2​ gas at a flow rate of 0.5 L/min[6].

  • Dynamic pH Control (Self-Validating Step): Interface the reactor with a pH autotitrator loaded with 0.5 M KOH. Set the threshold strictly to pH 9.0.

    • Validation: The reaction acts as a self-indicating system; the endpoint is definitively reached when base consumption ceases (typically 2–3 hours), indicating complete conversion of the aldehyde to the carboxylate[6].

  • Recovery: Filter the hot suspension through a Celite pad to recover the Pd-Bi/C catalyst. The catalyst can be washed with hot water and recycled for up to five runs without significant leaching.

  • Isolation: Concentrate the aqueous filtrate in vacuo at 45 °C to yield a thick syrup. Induce crystallization by the dropwise addition of cold ethanol. Filter the resulting Potassium D-ribonate crystals and dry under vacuum.

CrystallizationWorkflow A Reaction Mixture pH 9.0 Maintained B Filtration Catalyst Recovery A->B C Concentration Vacuum at 45°C B->C Aqueous Filtrate D Anti-Solvent Addition Cold Ethanol C->D Thick Syrup E Crystallization Pure D-Ribonate Salt D->E Precipitation

Fig 2. Downstream processing and purification workflow for D-ribonate salt isolation.

Analytical Characterization Data

To ensure the integrity of the synthesized D-ribonate salts before downstream API integration, the following parameters must be verified. The absence of an aldehyde proton peak (~9.5 ppm) in 1H -NMR is the primary confirmation of complete oxidation.

Table 1: Physicochemical Properties of D-Ribonate Salts
Property / ParameterLithium D-RibonatePotassium D-RibonateCadmium D-Ribonate
CAS Number 642-98-8[5]N/A (Generated in situ)N/A (C14-labeled isolation)
Molecular Formula C5​H9​O6​Li C5​H9​O6​K (C5​H9​O6​)2​Cd
Optical Rotation [α]D20​ +6.5 ± 1.0° (c=1, 1M HCl)[5]+13.5° (c=2.6, H2​O )[6]N/A
HPLC Retention Time *7.6 min[6]7.6 min[6]7.6 min
Primary Application Clinical testing, organic synthesis[5]API precursor (e.g., UK-432,097)[2][6]Isotopic labeling purification[7]

*HPLC Conditions: Jordi Gel DVB organic acid column, 0.05 M H2​SO4​ eluent, flow rate 1.5 mL/min. For comparison, unreacted D-ribose elutes at 8.5 min[6].

References

  • Route Selection and Process Development of a Multikilogram Route to the Inhaled A2a Agonist UK-432,097 Organic Process Research & Development - ACS Public
  • Characterization of 5-Chloro-5-Deoxy-d-Ribose 1-Dehydrogenase in Chloroethylmalonyl Coenzyme A Biosynthesis: SUBSTRATE AND REACTION PROFILING PMC - N
  • A heterogeneous Pd-Bi/C catalyst in the synthesis of L-lyxose and L-ribose from naturally occurring sugars RSC Advances - Royal Society of Chemistry
  • Preparation of D-Arabinose-1-C14 and D-Ribose-1-C14 Journal of Research of the N
  • D-Ribonic acid lithium salt ≥95.0% (TLC) Sigma-Aldrich
  • Synthesis of L-Ribono- and L-Lyxono-lactone ResearchG

Sources

Exploratory

Biochemical Dichotomy of D-Ribose and D-Ribonate: Structural Dynamics, Metabolic Pathways, and Experimental Methodologies

Executive Summary In the fields of metabolic engineering, antimicrobial drug development, and synthetic biology, distinguishing between structurally analogous carbohydrates is critical. D-ribose and D-ribonate represent...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the fields of metabolic engineering, antimicrobial drug development, and synthetic biology, distinguishing between structurally analogous carbohydrates is critical. D-ribose and D-ribonate represent a fundamental biochemical dichotomy. While D-ribose is a ubiquitous aldopentose essential for nucleotide biosynthesis and energy metabolism, its oxidized counterpart, D-ribonate, serves as a highly stable, non-reducing intermediate utilized in alternative microbial catabolic pathways. This whitepaper elucidates their structural differences, divergent metabolic trajectories, and the rigorous analytical methodologies required to differentiate them in complex biological matrices.

Structural and Physicochemical Divergence

The core difference between D-ribose and D-ribonate lies in the oxidation state of the first carbon (C1).

  • D-Ribose is an aldopentose. In aqueous solution, it exists primarily as a dynamic equilibrium of cyclic hemiacetals (furanose and pyranose forms) and a highly reactive open-chain aldehyde. This reactive carbonyl group makes D-ribose highly susceptible to the Maillard reaction, leading to the formation of Advanced Glycation End-products (AGEs)—a significant factor in oxidative stress and cellular aging.

  • D-Ribonate is the conjugate base of D-ribonic acid, formed via the oxidation of the C1 aldehyde of D-ribose into a carboxylate group. This seemingly simple modification fundamentally alters the molecule's behavior. Lacking a reactive aldehyde, D-ribonate cannot form cyclic hemiacetals (though it can form lactones under acidic conditions) and is a non-reducing sugar. Consequently, it exhibits negligible glycation potential, making it a stable intermediate for specific enzymatic conversions[1].

Table 1: Quantitative Physicochemical and Structural Parameters

ParameterD-RiboseD-Ribonate (Anion)
Chemical Nature Aldopentose (Reducing sugar)Pentonic acid conjugate base (Non-reducing)
Molecular Formula C₅H₁₀O₅C₅H₉O₆⁻
Exact Mass 150.0528 Da165.0402 Da
Physiological Charge (pH 7.4) Neutral (0)Anionic (-1)
H-Bond Donors / Acceptors 4 / 55 / 6
Dominant Aqueous Form Furanose / PyranoseOpen-chain carboxylate / Lactone
Primary Metabolic Entry Phosphorylation (Ribokinase)Dehydration (Ribonate Dehydratase)

Metabolic Trajectories: Kinase vs. Dehydratase Pathways

The structural differences between these two molecules dictate entirely divergent metabolic fates.

In classical mammalian and bacterial metabolism, D-ribose is salvaged via ribokinase, which consumes ATP to yield D-ribose-5-phosphate. This intermediate feeds directly into the non-oxidative branch of the Pentose Phosphate Pathway (PPP), supporting nucleotide synthesis and carbon flux.

Conversely, D-ribonate bypasses the standard PPP. Recent discoveries in archaeal and bacterial metabolism have elucidated novel oxidative pathways for pentose degradation. For example, in Haloarcula species, D-ribose is first oxidized to D-ribonate by a promiscuous pentose dehydrogenase. The D-ribonate is then specifically targeted by ribonate dehydratase to form 2-keto-3-deoxy-D-ribonate, which is ultimately cleaved to yield alpha-ketoglutarate, feeding the TCA cycle[2]. Similarly, Mycobacterium smegmatis utilizes D-ribonate as a sole carbon source via distinct, highly regulated catabolic pathways[3]. Analogous oxidative degradation paradigms have also been identified for deoxy-sugars, where deoxyribose is oxidized to deoxyribonate prior to cleavage into acetyl-CoA[4].

MetabolicPathway Ribose D-Ribose Ribonate D-Ribonate Ribose->Ribonate Pentose Dehydrogenase R5P D-Ribose-5-Phosphate Ribose->R5P Ribokinase (ATP) Keto 2-Keto-3-deoxy-D-ribonate Ribonate->Keto Ribonate Dehydratase PPP Pentose Phosphate Pathway R5P->PPP Isomerase/Epimerase KG alpha-Ketoglutarate Keto->KG Aldolase / Oxidation

Caption: Divergent metabolic pathways of D-ribose and D-ribonate.

Analytical Differentiation: Causality in Experimental Design

To accurately map carbon flux, researchers must employ self-validating analytical systems. Standard reversed-phase chromatography (C18) fails to retain either molecule due to their extreme hydrophilicity. Therefore, Hydrophilic Interaction Liquid Chromatography (HILIC) is mandated. HILIC relies on a water-enriched layer on the stationary phase to partition polar analytes, achieving baseline separation of the neutral D-ribose and the anionic D-ribonate.

Furthermore, sample preparation must be meticulously controlled. Because cellular dehydrogenases can rapidly oxidize D-ribose to D-ribonate post-lysis, metabolism must be instantaneously quenched using cold methanol (-80°C). This simultaneously precipitates proteins and halts enzymatic artifacts, ensuring the detected metabolite pool reflects the true in vivo state.

Validated Experimental Protocols

Protocol A: HILIC-MS/MS Quantification of D-Ribose and D-Ribonate

This protocol provides a self-validating system for the absolute quantification of both metabolites.

  • Metabolic Quenching & Extraction: Rapidly harvest cells and resuspend in 80% cold methanol (-80°C). Add 10 µL of ¹³C₅-D-ribose (10 µM) as an internal standard to control for extraction efficiency.

  • Protein Precipitation: Vortex the homogenate for 5 minutes at 4°C, then centrifuge at 15,000 × g for 15 minutes. Transfer the supernatant to a fresh vial and dry under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried pellet in 100 µL of 50% acetonitrile/water.

  • HILIC Chromatography: Inject 5 µL onto an amide-functionalized HILIC column.

    • Mobile Phase A: 20 mM Ammonium Acetate in Water (pH 9.0).

    • Mobile Phase B: 100% Acetonitrile.

    • Gradient: Run a linear gradient from 90% B to 40% B over 15 minutes.

  • Tandem Mass Spectrometry (MRM): Operate in negative electrospray ionization (ESI-) mode.

    • Monitor D-ribose transition: m/z 149.0 → 89.0.

    • Monitor D-ribonate transition: m/z 165.0 → 75.0.

Workflow Sample Metabolite Extraction (Cold Methanol/Water) Centrifuge Centrifugation & Filtration (Remove Proteins) Sample->Centrifuge LC HILIC Chromatography (Polar Separation) Centrifuge->LC MS Tandem Mass Spectrometry (MRM Mode) LC->MS Data Data Analysis (Peak Integration) MS->Data

Caption: Self-validating HILIC-MS/MS workflow for polar metabolite extraction and quantification.

Protocol B: Enzymatic Assay for Ribonate Dehydratase Activity

To validate the presence of the D-ribonate catabolic pathway, the conversion of D-ribonate to 2-keto-3-deoxy-D-ribonate must be measured. This protocol utilizes the Thiobarbituric Acid (TBA) assay, which specifically reacts with keto-deoxy sugars to form a pink chromophore, ensuring high signal-to-noise ratio against background cellular components.

  • Reaction Setup: In a 1.5 mL tube, combine 50 mM HEPES buffer (pH 7.5), 5 mM MgCl₂, and 10 µg of purified enzyme extract.

  • Initiation: Add D-ribonate to a final concentration of 10 mM to initiate the reaction. Incubate at 37°C for 30 minutes.

  • Termination & Oxidation: Stop the reaction by adding 10% Trichloroacetic Acid (TCA). Add 0.025 M periodic acid (incubate 20 min at room temperature) to oxidize the keto-deoxy sugar.

  • Derivatization: Add 2% sodium arsenite to neutralize excess periodate, followed by 0.3% TBA solution. Boil the mixture at 100°C for 10 minutes.

  • Quantification: Cool the samples on ice and measure the absorbance at 549 nm using a spectrophotometer. Calculate specific activity using a standard curve of chemically synthesized 2-keto-3-deoxy-D-ribonate.

References

  • d-Ribose Catabolism in Archaea: Discovery of a Novel Oxidative Pathway in Haloarcula Species - ASM Journals. [Link]

  • Discovering a new catabolic pathway of D-ribonate in Mycobacterium smegmatis - ResearchGate. [Link]

  • Oxidative Pathways of Deoxyribose and Deoxyribonate Catabolism - mSystems. [Link]

  • Enzymatic Synthesis of 4-Pentulosonate (4-Keto-d-pentonate) from d-Aldopentose and d-Pentonate by Two Different Pathways Using Membrane Enzymes of Acetic Acid Bacteria - Bioscience, Biotechnology, and Biochemistry. [Link]

Sources

Protocols & Analytical Methods

Method

High-Throughput HPLC-MS/MS Quantification of D-Ribonate in Biofluids: A HILIC-Targeted Metabolomics Approach

Introduction & Clinical Significance D-ribonate (the conjugate base of D-ribonic acid) is a highly polar, endogenous sugar acid that is rapidly emerging as a critical biomarker in clinical metabolomics and drug developme...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Clinical Significance

D-ribonate (the conjugate base of D-ribonic acid) is a highly polar, endogenous sugar acid that is rapidly emerging as a critical biomarker in clinical metabolomics and drug development. Elevated levels of D-ribonate in plasma and urine are strongly associated with inborn errors of metabolism (IEMs) affecting the non-oxidative branch of the pentose phosphate pathway (PPP), specifically transaldolase (TALDO) and transketolase (TKT) deficiencies[1]. Furthermore, it serves as a key metabolic indicator in SLC13A5 (sodium-dependent citrate cotransporter) deficiency, revealing critical liver-brain axis perturbations[2], and exhibits distinct age- and gender-associated variations in healthy populations[3].

Because D-ribonate is structurally similar to other pentonic acids (e.g., xylonate, arabonate), precise and robust analytical methodologies are required to quantify it accurately in complex biological matrices.

Analytical Rationale (The "Why")

As a Senior Application Scientist, designing a robust protocol requires moving beyond basic steps to understand the physicochemical causality behind the method:

  • Chromatographic Retention (Why HILIC?): D-ribonate is a highly hydrophilic pentonate. Standard reversed-phase (C18) columns fail to retain it without the use of ion-pairing agents. However, ion-pairing agents severely suppress mass spectrometry signals and cause long-term instrument contamination. Solution: Hydrophilic Interaction Liquid Chromatography (HILIC) using an Amide-bonded stationary phase provides excellent retention and peak shape through hydrogen bonding and dipole-dipole interactions.

  • Mobile Phase pH (Why pH 9.0?): D-ribonate has a pKa of ~3.5. By utilizing a high-pH mobile phase (pH 9.0, achieved with ammonium acetate and ammonium hydroxide), the carboxylic acid moiety remains fully deprotonated. This maximizes negative electrospray ionization (ESI-) efficiency and prevents peak splitting.

  • Self-Validating Quantification (Why Isotope Dilution?): Biofluids contain structural isomers that share identical MS/MS fragmentation patterns. While advanced 13C isotope tracing can distinguish biochemical origins in discovery metabolomics[4], absolute quantification requires a self-validating system. Spiking a stable isotope-labeled internal standard (13C5-D-Ribonate) directly into the raw biofluid corrects for severe matrix effects and extraction losses, ensuring high trustworthiness in the reported concentrations.

Materials and Reagents

  • Analytical Column: Waters ACQUITY UPLC BEH Amide (2.1 × 100 mm, 1.7 µm) or equivalent.

  • Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade Water, adjusted to pH 9.0 with Ammonium Hydroxide.

  • Mobile Phase B: 100% Acetonitrile (LC-MS grade).

  • Standards: D-Ribonate (Reference Standard), 13C5-D-Ribonate (Internal Standard).

Experimental Protocol

Sample Preparation (Protein Precipitation)

Causality: Biofluids (plasma, serum, urine) are rich in proteins and phospholipids that cause column fouling and severe ion suppression. A cold organic solvent crash efficiently precipitates these macromolecules while keeping the highly polar D-ribonate in solution.

  • Thaw plasma or urine samples on ice.

  • Transfer 50 µL of the biofluid into a 1.5 mL low-bind Eppendorf tube.

  • Add 10 µL of the Internal Standard working solution (13C5-D-Ribonate, 5 µg/mL).

  • Add 200 µL of ice-cold Methanol:Acetonitrile (1:1, v/v) to induce immediate protein precipitation.

  • Vortex vigorously for 2 minutes to ensure complete mixing and extraction.

  • Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer 150 µL of the clear supernatant to an LC autosampler vial containing a low-volume insert.

Workflow N1 1. Biofluid Collection N2 2. ISTD Spiking (13C5-Ribonate) N1->N2 N3 3. Protein PPT (Cold MeOH/ACN) N2->N3 N4 4. Centrifugation & Extraction N3->N4 N5 5. HILIC-MS/MS Acquisition N4->N5

Fig 1. Step-by-step sample preparation and LC-MS/MS workflow for D-ribonate quantification.

LC-MS/MS Conditions

Analyses are performed on a UHPLC system coupled to a triple quadrupole mass spectrometer operating in negative ESI mode.

Table 1: HILIC Gradient Conditions

Time (min) Flow Rate (mL/min) % Mobile Phase A % Mobile Phase B
0.0 0.4 5 95
1.0 0.4 5 95
6.0 0.4 50 50
7.0 0.4 50 50
7.1 0.4 5 95

| 10.0 | 0.4 | 5 | 95 |

Table 2: MS/MS MRM Transitions (Negative ESI)

Analyte Precursor Ion (m/z) Product Ion (m/z) Dwell Time (ms) Cone Voltage (V) Collision Energy (eV)
D-Ribonate (Quantifier) 165.0 75.0 50 25 12
D-Ribonate (Qualifier) 165.0 87.0 50 25 14

| 13C5-D-Ribonate (ISTD) | 170.0 | 78.0 | 50 | 25 | 12 |

Mechanistic Note: The m/z 75.0 fragment corresponds to the cleavage of the carbon backbone yielding a C3H3O2- fragment, which is highly characteristic of pentonic acids under collision-induced dissociation (CID).

Metabolic Pathway Visualization

To understand the biological relevance of the data generated, it is crucial to map D-ribonate back to its metabolic origin. Accumulation typically occurs when downstream processing in the Pentose Phosphate Pathway is blocked.

Pathway G6P Glucose-6-Phosphate Ru5P Ribulose-5-Phosphate G6P->Ru5P G6PD / PGLS / PGD R5P Ribose-5-Phosphate Ru5P->R5P RPIA Ribonate D-Ribonate (Target Analyte) R5P->Ribonate Metabolic Shunting Taldo Transaldolase / TKT Deficiency Block R5P->Taldo

Fig 2. Metabolic origin of D-ribonate via Pentose Phosphate Pathway (PPP) shunting.

Data Presentation & Method Validation Summary

When validating the method according to FDA/EMA bioanalytical guidelines, typical performance metrics for D-ribonate in human plasma using this protocol demonstrate high reproducibility and sensitivity.

Table 3: Method Validation Metrics

Parameter Value
Linear Dynamic Range 50 ng/mL – 10,000 ng/mL
Limit of Detection (LOD) 15 ng/mL
Limit of Quantification (LOQ) 50 ng/mL
Intra-day Precision (CV%) < 6.5%
Inter-day Precision (CV%) < 8.2%

| Mean Extraction Recovery | 88.4% ± 4.1% |

Sources

Application

Application Note: Enzymatic Synthesis of D-Ribonate from D-Ribose

Target Audience: Researchers, scientists, and drug development professionals. Introduction & Mechanistic Overview D-Ribonate is a highly valued sugar acid utilized as a versatile chiral building block in the synthesis of...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals.

Introduction & Mechanistic Overview

D-Ribonate is a highly valued sugar acid utilized as a versatile chiral building block in the synthesis of pharmaceuticals, including antiviral and antineoplastic agents. Traditional chemical oxidation of D-ribose often lacks stereospecificity and requires harsh, environmentally damaging oxidants. Biocatalytic conversion utilizing specific oxidoreductases provides a highly specific, green, and scalable alternative.

The enzymatic oxidation of D-ribose to D-ribonate is primarily catalyzed by ribose 1-dehydrogenase (NADP⁺) [EC 1.1.1.115] or promiscuous short-chain dehydrogenase/reductases (SDRs) such as SalM[1][2]. The reaction proceeds via the stereospecific oxidation of the cyclical hemiacetal form of D-ribose to D-ribono-1,5-lactone (or γ-lactone), followed by spontaneous or enzymatically assisted hydrolysis to the open-chain D-ribonate[2].

MechanisticPathway Ribose D-Ribose (Hemiacetal) Lactone D-Ribono-1,5-Lactone (Intermediate) Ribose->Lactone Oxidation Enzyme Ribose 1-Dehydrogenase (e.g., EC 1.1.1.115 / SalM) Enzyme->Ribose Ribonate D-Ribonate (Open-chain) Lactone->Ribonate Hydrolysis Cofactor NAD(P)+ -> NAD(P)H + H+ Cofactor->Lactone Water H2O (pH 7.5-8.0) Water->Ribonate

Enzymatic oxidation of D-ribose to D-ribonate via a lactone intermediate.

Experimental Design & Causality

To ensure a self-validating and scalable biocatalytic system, several critical thermodynamic and kinetic parameters must be strictly controlled:

  • Enzyme Selection & Metal Dependence: While many SDRs are generally regarded as metal-independent, specific ribose 1-dehydrogenases (such as SalM from the marine actinomycete Salinispora tropica) exhibit a strict requirement for divalent cations (Mg²⁺, Ca²⁺, or Mn²⁺) to stabilize the transition state during catalysis[2].

  • Cofactor Regeneration: The reaction is strictly NAD⁺ or NADP⁺ dependent[3][4]. To avoid the prohibitive cost of stoichiometric cofactor addition, a Glucose Dehydrogenase (GDH) regeneration system is coupled to the primary reaction. This recycles NAD(P)H back to NAD(P)⁺, driving the reaction forward and preventing product inhibition.

  • pH Control & Lactone Hydrolysis: The initial oxidation yields a lactone intermediate. Spontaneous hydrolysis of the lactone to D-ribonate releases a proton, causing the pH of the solution to drop. A pH-stat system maintaining the reaction at pH 7.5–8.0 is critical; it thermodynamically drives the equilibrium forward by accelerating lactone hydrolysis while preventing the degradation of the NAD(P)⁺ cofactor, which is highly unstable at alkaline pH extremes.

Quantitative Data & Reaction Parameters

ParameterSpecificationCausality / Rationale
Enzyme Ribose 1-dehydrogenase (e.g., SalM, EC 1.1.1.115)Stereospecific oxidation of the D-ribose hemiacetal[1][2].
Cofactor NAD⁺ or NADP⁺ (1 mM)Essential electron acceptor for the dehydrogenase activity[3][4].
Metal Cofactor 10 mM Mg²⁺, Ca²⁺, or Mn²⁺Required by specific SDRs (e.g., SalM) to stabilize the transition state[2].
Temperature 30°COptimal thermodynamic balance between enzyme stability and reaction rate.
pH 7.5 – 8.0 (pH-stat)Accelerates spontaneous lactone hydrolysis while preventing cofactor degradation.
Regeneration Glucose / GDH systemRecycles NAD(P)H to NAD(P)⁺, preventing product inhibition and lowering costs.

Detailed Protocol: Biocatalytic Synthesis of D-Ribonate

The following protocol leverages a coupled-enzyme system designed to be self-validating. The continuous titration of NaOH provides a macroscopic, real-time kinetic readout of the microscopic lactone hydrolysis event.

ExperimentalWorkflow Step1 1. Matrix Preparation (D-Ribose, NAD(P)+, Mg2+) Step2 2. Cofactor Regeneration (Glucose & GDH Addition) Step1->Step2 Step3 3. Biocatalysis & pH-Stat (Enzyme Addition, pH 7.5) Step2->Step3 Step4 4. Real-Time Monitoring (13C NMR / HPLC) Step3->Step4 Step5 5. Downstream Processing (Ion-Exchange & Lyophilization) Step4->Step5

Step-by-step workflow for the biocatalytic synthesis and purification of D-ribonate.

Step 1: Preparation of the Biocatalytic Matrix
  • Prepare 100 mL of a low-molarity buffer (e.g., 20 mM Tris-HCl, pH 7.5) containing 10 mM MgCl₂.

    • Causality: A low-molarity buffer is chosen to allow the pH-stat titrator to dominate pH control. MgCl₂ satisfies the divalent cation dependency of the dehydrogenase[2].

  • Dissolve D-ribose to a final concentration of 100 mM.

  • Add NAD⁺ (or NADP⁺ depending on the specific enzyme variant) to a catalytic concentration of 1 mM[2].

Step 2: Integration of the Cofactor Regeneration System
  • Add 150 mM D-glucose (1.5x molar excess relative to D-ribose) to the reaction vessel.

  • Introduce Glucose Dehydrogenase (GDH) at 5 U/mL.

    • Causality: The thermodynamic driving force of glucose oxidation to gluconolactone ensures the continuous recycling of NADH back to NAD⁺, maintaining the required oxidative pressure on D-ribose.

Step 3: Reaction Initiation and pH-Stat Control
  • Connect the reaction vessel to an automated pH-stat titrator loaded with 1 M NaOH. Set the setpoint strictly to pH 7.5.

  • Maintain the reaction at 30°C under gentle agitation (150 rpm).

  • Initiate the reaction by adding purified ribose 1-dehydrogenase (e.g., recombinant SalM or EC 1.1.1.115) at 0.5 mg/mL[1][2].

    • Self-Validation Check: The volume of NaOH consumed by the pH-stat directly correlates with the stoichiometric formation of D-ribonate, providing a real-time kinetic readout of the reaction progress.

Step 4: Reaction Monitoring
  • In-process control: Monitor the reaction via real-time ¹³C NMR or HPLC equipped with a refractive index (RI) detector.

  • For NMR validation, track the disappearance of the D-ribose anomeric carbon signals and the emergence of the D-ribonate carboxylate signal (~178 ppm) to confirm total conversion[2].

Step 5: Downstream Processing (DSP)
  • Quench the reaction by heating the mixture to 85°C for 10 minutes to irreversibly denature the biocatalysts.

  • Centrifuge at 10,000 × g for 15 minutes to remove precipitated proteins.

  • Pass the clarified supernatant through a strong anion-exchange resin (e.g., Dowex 1X8, formate form). Elute the D-ribonate using a linear gradient of formic acid (0 to 0.5 M).

  • Pool the D-ribonate-containing fractions and lyophilize to obtain the final product as a purified white powder.

Sources

Method

Application Note: A Robust Sample Preparation Protocol for the GC-MS Analysis of D-Ribonate

Abstract This document provides a comprehensive, step-by-step protocol for the preparation of biological samples for the quantitative analysis of D-ribonate using Gas Chromatography-Mass Spectrometry (GC-MS). D-ribonic a...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive, step-by-step protocol for the preparation of biological samples for the quantitative analysis of D-ribonate using Gas Chromatography-Mass Spectrometry (GC-MS). D-ribonic acid, a five-carbon sugar acid, is a key intermediate in the pentose phosphate pathway. Its accurate quantification is crucial for metabolic studies, disease biomarker discovery, and drug development. Due to its low volatility and polar nature, derivatization is a mandatory step to render D-ribonate amenable to GC-MS analysis.[1][2][3][4] This protocol details a widely adopted two-step derivatization process involving methoximation followed by silylation, which ensures the formation of stable and volatile derivatives for reliable and reproducible results.[5][6]

Introduction: The Rationale for Derivatization

Gas Chromatography (GC) is a powerful analytical technique that separates compounds based on their volatility and interaction with a stationary phase.[1][7] However, many biologically relevant molecules, including organic acids like D-ribonate, are non-volatile due to the presence of polar functional groups such as hydroxyl (-OH) and carboxyl (-COOH) groups.[2][8] These groups lead to strong intermolecular hydrogen bonding, which significantly increases their boiling points, making them unsuitable for direct GC analysis.[9]

Derivatization is a chemical modification process that converts these polar functional groups into less polar, more volatile, and more thermally stable derivatives.[2][3][10][11] This is achieved by replacing the active hydrogens in the hydroxyl and carboxyl groups with a non-polar group, thereby reducing intermolecular forces and increasing the compound's vapor pressure.[2] For the analysis of D-ribonate and other similar metabolites, a two-step derivatization procedure is the gold standard:

  • Methoximation: This initial step protects carbonyl (aldehyde and ketone) groups.[5][12][13] D-ribonate exists in equilibrium between its open-chain and cyclic (lactone) forms. Methoximation with methoxyamine hydrochloride (MeOx) converts the carbonyl group of the open-chain form into a methoxime derivative.[6][13] This "locks" the molecule in its open-chain conformation, preventing the formation of multiple derivatives from different isomers during the subsequent silylation step and leading to a single, sharp chromatographic peak.[6][12][13]

  • Silylation: Following methoximation, the hydroxyl and carboxyl groups are converted to their trimethylsilyl (TMS) ethers and esters, respectively.[8][13] This is typically achieved using a silylating agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[5][12][13] The resulting TMS derivatives are significantly more volatile and thermally stable, making them ideal for GC-MS analysis.[10][11]

Experimental Workflow

The overall workflow for the sample preparation of D-ribonate for GC-MS analysis is depicted in the following diagram:

D_Ribonate_Workflow cluster_SamplePrep Sample Preparation cluster_Derivatization Derivatization cluster_Analysis Analysis Sample Biological Sample (e.g., Plasma, Urine, Cell Lysate) Extraction Metabolite Extraction (e.g., Protein Precipitation, LLE) Sample->Extraction Drying1 Complete Drying (Lyophilization or N2 Stream) Extraction->Drying1 Methoximation Step 1: Methoximation (Methoxyamine HCl in Pyridine) Drying1->Methoximation Silylation Step 2: Silylation (MSTFA or BSTFA) Methoximation->Silylation GCMS GC-MS Analysis Silylation->GCMS

Caption: Workflow for D-ribonate sample preparation and GC-MS analysis.

Detailed Protocol

Materials and Reagents
Reagent/MaterialGradeSupplier (Example)
D-Ribonic acid γ-lactone (Standard)≥98%Sigma-Aldrich
Methoxyamine hydrochloride (MeOx)≥98%Sigma-Aldrich
N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)≥98.5%Thermo Fisher Scientific[14]
PyridineAnhydrous, 99.8%Sigma-Aldrich
AcetonitrileHPLC GradeFisher Scientific
Ethyl AcetateHPLC GradeFisher Scientific
Hydrochloric Acid (HCl)ConcentratedVWR
Sodium Chloride (NaCl)ACS GradeFisher Scientific
Internal Standard (e.g., Ribitol)≥99%Sigma-Aldrich
Nitrogen GasHigh PurityAirgas
2 mL GC Vials with InsertsAgilent Technologies
Sample Pre-treatment

The initial sample preparation will vary depending on the biological matrix. The goal is to extract the polar metabolites and remove interfering macromolecules like proteins.

3.2.1. For Plasma/Serum Samples: Protein Precipitation
  • To 100 µL of plasma or serum in a microcentrifuge tube, add 400 µL of ice-cold acetonitrile. This creates a 4:1 (v/v) ratio of acetonitrile to sample.[15]

  • Add a known amount of internal standard (e.g., ribitol) to each sample for normalization.

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Incubate the samples at -20°C for 30 minutes to enhance protein precipitation.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.[15]

  • Carefully transfer the supernatant, which contains the extracted metabolites, to a clean tube.

3.2.2. For Urine Samples: Dilution and Extraction
  • Thaw frozen urine samples at room temperature.

  • Centrifuge at 2,000 x g for 5 minutes to pellet any cellular debris.

  • Normalize the urine volume based on creatinine concentration to account for variations in urine dilution.[1]

  • To a normalized volume of urine (e.g., 1 mL), add a known amount of internal standard.

  • Acidify the sample to a pH < 2 by adding 6 M HCl.[16]

  • Add NaCl to saturate the solution.[16]

  • Perform a liquid-liquid extraction (LLE) by adding an equal volume of ethyl acetate. Vortex thoroughly for 2 minutes.[16][17]

  • Centrifuge at 2,000 x g for 5 minutes to separate the phases.

  • Transfer the upper organic layer (ethyl acetate) to a clean tube. Repeat the extraction twice more and pool the organic layers.

Evaporation to Dryness

It is critical to completely remove all water and extraction solvents before derivatization, as moisture will deactivate the silylating reagents.[10][12]

  • Evaporate the collected supernatant (from protein precipitation) or the pooled organic layers (from LLE) to complete dryness under a gentle stream of high-purity nitrogen gas. A heated block (30-40°C) can be used to expedite this process.

  • Alternatively, for larger volumes, a centrifugal vacuum concentrator (SpeedVac) or lyophilization (freeze-drying) can be used.[12]

Two-Step Derivatization

This procedure should be performed in a well-ventilated fume hood.

3.4.1. Step 1: Methoximation
  • Prepare a fresh solution of 20 mg/mL methoxyamine hydrochloride in anhydrous pyridine.

  • To the completely dried sample residue, add 50 µL of the methoxyamine hydrochloride solution.

  • Seal the vial tightly and vortex for 1 minute.

  • Incubate the mixture at 30°C for 90 minutes with shaking (e.g., in a thermomixer).[5][6] This reaction protects the carbonyl group of D-ribonate.[13]

3.4.2. Step 2: Silylation
  • After the methoximation reaction has cooled to room temperature, add 80 µL of MSTFA to the vial.[6]

  • Seal the vial tightly and vortex for 1 minute.

  • Incubate the mixture at 37°C for 30 minutes with shaking.[12][13] This step silylates the hydroxyl and carboxyl groups, increasing the volatility of the D-ribonate derivative.[13]

  • After incubation, cool the sample to room temperature.

  • Transfer the derivatized sample to a 2 mL GC vial with a glass insert for analysis.

GC-MS Analysis Parameters (Example)

The following are typical starting parameters for the GC-MS analysis of derivatized D-ribonate. These should be optimized for your specific instrument and column.

ParameterSetting
Gas Chromatograph
Injection Volume1 µL
Injection ModeSplitless
Injector Temperature250°C
Carrier GasHelium
Columne.g., Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Oven ProgramInitial temp 70°C, hold for 1 min; ramp to 310°C at 6°C/min; hold for 10 min[16]
Mass Spectrometer
Ionization ModeElectron Impact (EI)
Ion Source Temp230°C
Quadrupole Temp150°C
Scan Rangem/z 50-650[1]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the preparation of D-ribonate samples for GC-MS analysis. The two-step derivatization process of methoximation followed by silylation is a robust and reliable method for producing volatile and stable derivatives, enabling accurate and reproducible quantification of this important metabolite. Adherence to the principles of complete sample drying and the use of high-purity, anhydrous reagents are critical for the success of this protocol.

References

  • Vertex AI Search. (2020).
  • PAL System. (n.d.).
  • Bibel, M. (2025).
  • YouTube. (2025).
  • ResearchGate. (n.d.). The major derivatization steps in metabolic profiling by GC/MS.
  • Tokyo Chemical Industry. (n.d.).
  • MetBio.net. (2018).
  • Al-Ibad, Z., et al. (2021).
  • Erndim. (n.d.).
  • SciSpace. (1997).
  • MDPI. (2024).
  • Thermo Fisher Scientific. (n.d.). GC Reagents.
  • Regis Technologies. (n.d.).
  • MDPI. (n.d.). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?
  • Macherey-Nagel. (n.d.).
  • Future Science. (2017). Investigation of the derivatization conditions for GC-MS metabolomics of biological samples.
  • IntechOpen. (2018).
  • Journal of Food and Drug Analysis. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review.
  • BenchChem. (2025).
  • SciSpace. (2012).
  • ResearchGate. (2022). GC-MS - How to prepare my sample?
  • Organomation. (n.d.).
  • SCION Instruments. (2025).

Sources

Application

Application Note: D-Ribonate as a Strategic Chiral Building Block in Asymmetric Synthesis

Executive Summary The demand for stereochemically dense, enantiopure scaffolds in drug discovery requires robust, scalable access to chiral pool precursors. D-ribonolactone—an oxidized derivative of the naturally occurri...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The demand for stereochemically dense, enantiopure scaffolds in drug discovery requires robust, scalable access to chiral pool precursors. D-ribonolactone—an oxidized derivative of the naturally occurring aldopentose D-ribose—serves as a highly versatile chiral building block. Featuring three contiguous stereocenters and orthogonal functional group reactivity, D-ribonate derivatives are pivotal in the total synthesis of nucleoside analogues, macrolides, and enzyme inhibitors. This application note details the mechanistic rationale, self-validating protocols, and downstream applications of D-ribonolactone in modern organic synthesis.

Mechanistic Rationale & Strategic Utility

The Chiral Pool Advantage

D-ribonolactone provides a pre-configured stereochemical backbone (C2, C3, and C4) that bypasses the need for complex asymmetric catalysis[1]. Its inherent structural biases allow for highly predictable regioselective functionalization.

Causality in Oxidation and Protection
  • Bromine Oxidation: The conversion of D-ribose to D-ribonolactone utilizes aqueous bromine. The addition of sodium bicarbonate ( NaHCO3​ ) is a critical experimental choice; it acts as an acid scavenger to neutralize the hydrobromic acid ( HBr ) generated during oxidation. Without this buffer, the acidic environment would catalyze the degradation of the furanose ring[2].

  • Thermodynamic Ketalization: The cis-diol configuration at C2 and C3 of D-ribonolactone is thermodynamically favored for ketalization. When reacted with acetone and 2,2-dimethoxypropane, it selectively forms a stable 5-5 fused bicyclic system (2,3-O-isopropylidene-D-ribonolactone), leaving the primary hydroxyl at C5 exposed for subsequent orthogonal manipulation[3].

Downstream Applications in Drug Development

The protected D-ribonate scaffold is a linchpin in several high-value synthetic pathways:

  • Carbocyclic Nucleosides: D-ribonolactone is a foundational precursor for cyclopentenyl carbocyclic nucleosides, such as enantiomeric Neplanocin A, which exhibit potent anticancer and antiviral activities[4].

  • Antibiotic Total Synthesis: It is utilized in the stereocontrolled synthesis of Pseudouridimycin, a nucleoside-analog RNA polymerase inhibitor, where the lactone undergoes highly stereoselective reduction and ring cleavage[5].

  • Enzyme Inhibitors: D-ribonolactone acetonide acts as a chiral auxiliary for the asymmetric synthesis of quaternary α,α -disubstituted amino acids. These enantiopure amino acids are critical conformational modifiers and potent enzyme inhibitors[6].

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, incorporating in-process visual and chemical checkpoints to ensure intermediate integrity without requiring immediate chromatographic purification.

Protocol A: Large-Scale Oxidation of D-Ribose to D-Ribonolactone

Objective: Synthesize D-ribonolactone from D-ribose via buffered halogen oxidation[2].

  • Dissolution: In a 1-L three-necked round-bottomed flask equipped with a mechanical stirrer, dissolve 100 g (0.67 mol) of D-ribose and 112 g (1.3 mol) of NaHCO3​ in 600 mL of deionized water. Stir at room temperature for 15 minutes until the solids are mostly dissolved[2].

  • Controlled Oxidation: Immerse the flask in an ice-water bath. Using a pressure-equalizing addition funnel, add 112 g (0.70 mol) of bromine dropwise to the vigorously stirred mixture over 1 hour[2]. (Caution: Bromine is highly volatile and corrosive; perform strictly in a fume hood).

  • Quenching (Validation Step): After the addition, stir for an additional 50 minutes. The solution will appear dark orange. Add 6.5 g (62.5 mmol) of sodium bisulfite ( NaHSO3​ ). In-Process Check: The orange color must completely discharge, yielding a clear aqueous solution, which visually confirms the complete quenching of unreacted bromine[2].

  • Concentration: Transfer the clear solution to a rotary evaporator (bath temperature 60–70 °C) and reduce until a wet slurry remains.

  • Azeotropic Drying: Add absolute ethanol (400 mL) and toluene (100 mL) to the slurry. Evaporate the solvent (bath temperature 50 °C) to azeotropically remove residual water, providing a damp, crude solid that can be carried directly into Protocol B[2].

Protocol B: Regioselective Protection to 2,3-O-Isopropylidene-D-ribonolactone

Objective: Protect the C2/C3 cis-diol to enable downstream functionalization[2].

  • Reaction Setup: In a 2-L round-bottom flask, suspend 160 g of the crude D-ribonolactone (from Protocol A) in 700 mL of dry acetone and 100 mL of 2,2-dimethoxypropane. Note: 2,2-dimethoxypropane acts as a chemical water scavenger to drive the equilibrium toward the ketal[2].

  • Acid Catalysis: Add 1 mL (20 mmol) of concentrated H2​SO4​ . Stir vigorously at room temperature for 50 minutes[2].

  • Non-Aqueous Neutralization (Validation Step): Add 20 g (73 mmol) of silver carbonate ( Ag2​CO3​ ). In-Process Check: The mixture will form a dense precipitate of silver sulfate. This specific reagent choice avoids aqueous basic workup, which is critical because the product is highly water-soluble. Stir until the evolution of CO2​ ceases[2].

  • Filtration & Crystallization: Filter the hot suspension through a Celite pad and rinse the solids with hot absolute ethanol. Concentrate the filtrate to ~200 mL and refrigerate for 16 hours[2].

  • Collection & Characterization: Filter the spontaneously formed white crystals, wash with cold ethanol and diethyl ether, and dry under vacuum (0.25 mmHg)[2]. Validation Check: Confirm identity via IR spectroscopy; a successful lactonization and protection will show a strong carbonyl stretching frequency at ~1770 cm−1 [7].

Quantitative Data & Physicochemical Properties

The following table summarizes the expected quantitative outcomes and validation metrics for the synthesized chiral building blocks based on the established protocols[2][3][7].

CompoundMolecular WeightTypical YieldMelting PointKey Spectroscopic Signatures
D-Ribonolactone 148.11 g/mol Quantitative (Crude)80–84 °CIR: ~1770 cm−1 (C=O stretch)
2,3-O-Isopropylidene-D-ribonolactone 188.18 g/mol 73% (Overall from Ribose)138–140 °C1H NMR: δ 1.38 (s, 3H), 1.48 (s, 3H)
3,4-O-Benzylidene-D-ribonolactone 236.22 g/mol 60–70%128–130 °C1H NMR: δ 5.95 (s, 1H, acetal CH)

Visual Workflow: Synthetic Trajectory

G D_Ribose D-Ribose (Chiral Pool) Oxidation Bromine Oxidation (NaHCO3, H2O) D_Ribose->Oxidation D_Ribonolactone D-Ribonolactone (Key Intermediate) Oxidation->D_Ribonolactone Acetonide Acetonide Protection (Acetone, H+) D_Ribonolactone->Acetonide Protected 2,3-O-Isopropylidene- D-ribonolactone Acetonide->Protected Nucleosides Carbocyclic Nucleosides (e.g., Neplanocin A) Protected->Nucleosides Olefination / Reduction AminoAcids Enantiopure Amino Acids (Enzyme Inhibitors) Protected->AminoAcids Alkylation / Schmidt Macrolides Macrolides / Natural Products Protected->Macrolides Lactone Cleavage

Synthetic workflow from D-Ribose to complex chiral targets via D-Ribonolactone.

References

  • D-RIBONOLACTONE AND 2,3-ISOPROPYLIDENE(D-RIBONOLACTONE)
  • Synthesis and 1H NMR Spectroscopic Elucidation of Five- and Six-Membered d-Ribonolactone Derivatives Source: Journal of Chemical Education - ACS Publications URL
  • A novel route to a chiral building block for the preparation of cyclopentenyl carbocyclic nucleosides.
  • Asymmetric Synthesis of Quaternary Amino Acids Using D-Ribonolactone Acetonide as a Chiral Auxiliary Source: Sciforum URL
  • Total Synthesis of Pseudouridimycin Source: Organic Letters - ACS Publications URL

Sources

Method

Application Note: Absolute Quantification of D-Ribonate Using Isotope-Labeled Internal Standards in Mass Spectrometry

Executive Summary Accurate quantification of highly polar sugar acids in biological matrices is a persistent challenge in metabolomics. D-ribonate, a critical intermediate in pentose metabolism, requires specialized anal...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Accurate quantification of highly polar sugar acids in biological matrices is a persistent challenge in metabolomics. D-ribonate, a critical intermediate in pentose metabolism, requires specialized analytical strategies to overcome severe matrix effects and chromatographic retention issues. This application note provides a comprehensive, self-validating protocol for the absolute quantification of D-ribonate using 13 C-labeled internal standards (ILIS) across both LC-MS/MS and GC-MS platforms. Designed for drug development professionals and analytical scientists, this guide details the causality behind experimental choices, ensuring high-fidelity data generation.

Biological Significance & Metabolic Context

D-ribonic acid (D-ribonate) is a highly polar monosaccharide derivative, structurally similar to glucose but featuring a terminal carboxylate group[1]. It is derived from the oxidation of D-ribose[2] and plays a nuanced role in mitochondrial energy production and the pentose phosphate pathway (PPP)[3].

Because D-ribonate exists in trace amounts and shares structural isomers with other sugar acids, distinguishing it from biological background noise is critical. Alterations in D-ribonate levels serve as biomarkers for oxidative stress, rare metabolic disorders (e.g., pentosuria), and shifts in cellular energy metabolism.

Pathway Glucose D-Glucose G6P Glucose-6-Phosphate Glucose->G6P Hexokinase Ru5P Ribulose-5-Phosphate G6P->Ru5P Pentose Phosphate Pathway (Oxidative) Ribose5P Ribose-5-Phosphate Ru5P->Ribose5P Isomerase Ribose D-Ribose Ribose5P->Ribose Phosphatase Ribonate D-Ribonate (Target Metabolite) Ribose->Ribonate Oxidation (Dehydrogenase)

Metabolic origin of D-ribonate from the Pentose Phosphate Pathway.

Analytical Strategy: The Causality of ILIS Selection

To achieve absolute quantification, the use of an isotope-labeled internal standard is non-negotiable[4]. When analyzing complex matrices (plasma, urine, tissue lysates), co-eluting endogenous compounds cause unpredictable ion suppression or enhancement in the mass spectrometer's ionization source.

Expert Insight: Why 13 C 5​ -D-Ribonate over Deuterium ( 2 H)? While deuterium-labeled standards are cheaper, carbon-13 labeling is vastly superior for hydrophilic interaction liquid chromatography (HILIC). Deuterium slightly alters the hydrophilicity of the molecule, often leading to a measurable chromatographic retention time shift. If the standard and the analyte do not co-elute perfectly, they experience different matrix environments in the source, defeating the purpose of the ILIS. 13 C 5​ -D-ribonate co-elutes perfectly with endogenous D-ribonate, ensuring identical ionization conditions and creating a self-correcting mathematical ratio.

Experimental Workflows

G cluster_0 Sample Prep & ILIS Spiking cluster_1 Analytical Platforms BioSample Biological Sample (Plasma/Tissue) Extraction Metabolite Extraction (Cold MeOH) BioSample->Extraction ILIS Spike 13C5-D-Ribonate (Internal Standard) ILIS->Extraction LCMS LC-MS/MS (HILIC / MRM) Extraction->LCMS Direct Injection GCMS GC-MS (Derivatization / EI) Extraction->GCMS Drying & Silylation Data Absolute Quantification LCMS->Data GCMS->Data

Workflow for absolute quantification of D-ribonate using isotope-labeled internal standards.

Sample Preparation (Self-Validating Extraction)

The extraction protocol must halt metabolism instantly to prevent the artifactual ex vivo oxidation of D-ribose into D-ribonate.

  • Quenching & Spiking : Transfer 50 µL of plasma or 10 mg of homogenized tissue into a microcentrifuge tube. Immediately add 10 µL of the 13 C 5​ -D-ribonate ILIS working solution (10 µg/mL in water).

  • Protein Precipitation : Add 200 µL of pre-chilled (-20°C) 100% Methanol.

    • Causality: The rapid temperature drop and high organic concentration instantly denature metabolic enzymes, locking the metabolite profile in its true biological state.

  • Extraction : Vortex vigorously for 2 minutes, then incubate at -20°C for 30 minutes to maximize protein precipitation.

  • Centrifugation : Centrifuge at 15,000 × g for 15 minutes at 4°C.

  • Supernatant Transfer : Transfer the supernatant to a clean vial. For LC-MS/MS, dilute 1:1 with mobile phase A. For GC-MS, dry the supernatant completely under a gentle stream of nitrogen.

LC-MS/MS Protocol (Targeted Absolute Quantification)

Standard reverse-phase C18 columns cannot retain highly polar sugar acids without ion-pairing reagents, which heavily contaminate mass spectrometers. Therefore, HILIC is the gold standard here.

  • Column : ZIC-pHILIC (150 mm × 2.1 mm, 5 µm) or equivalent.

  • Mobile Phase A : 20 mM Ammonium Carbonate in Water (adjusted to pH 9.0 with ammonium hydroxide).

  • Mobile Phase B : 100% Acetonitrile.

  • Gradient : Start at 80% B, hold for 2 min, ramp to 20% B over 12 min, hold for 3 min, and re-equilibrate at 80% B for 5 min.

  • Flow Rate : 0.3 mL/min.

  • Ionization : Electrospray Ionization (ESI) in Negative Mode.

GC-MS Protocol (Broad-Spectrum Metabolomics)

For GC-MS analysis, polar hydroxyl and carboxyl groups must be derivatized to increase volatility and thermal stability[5].

  • Methoximation : Add 30 µL of Methoxyamine hydrochloride in pyridine (20 mg/mL) to the dried extract. Incubate at 37°C for 90 minutes.

    • Causality: This step prevents ring closure and stabilizes any open-chain carbonyls, reducing multiple peak formations.

  • Silylation : Add 30 µL of BSTFA + 1% TMCS. Incubate at 70°C for 30 minutes.

  • Analysis : Inject 1 µL into the GC-MS (e.g., DB-5MS column). Program the oven from 70°C (hold 2 min) to 300°C at 10°C/min. Use Electron Ionization (EI) at 70 eV.

Quantitative Data & MS Parameters

To ensure high selectivity, Multiple Reaction Monitoring (MRM) is used for LC-MS/MS, while specific fragment ions are monitored in GC-MS.

Table 1: Mass Spectrometry Parameters for D-Ribonate and 13 C 5​ -D-Ribonate

AnalyteAnalytical PlatformPrecursor Ion (m/z)Quantifier Ion (m/z)Qualifier Ion (m/z)Collision Energy (eV)
D-RibonateLC-MS/MS (ESI-)165.075.087.015
13 C 5​ -D-RibonateLC-MS/MS (ESI-)170.078.090.015
D-Ribonate (TMS) 5​ GC-MS (EI)455.0307.0217.070
13 C 5​ -D-Ribonate (TMS) 5​ GC-MS (EI)460.0310.0219.070

*Represents the[M-CH3]+ fragment typical of TMS-derivatized sugar acids.

System Suitability and Self-Validation Metrics

A protocol is only as trustworthy as its internal validation. To prove the efficacy of the ILIS, calculate the Matrix Factor (MF) for every new sample type (e.g., liver tissue vs. plasma).

MF=Peak Area of ILIS spiked into neat solventPeak Area of ILIS spiked into post-extracted matrix​

  • Interpretation : An MF of 1.0 indicates zero matrix effect. An MF between 0.8 and 1.2 is ideal. If the MF drops below 0.5, severe ion suppression is occurring.

  • The Self-Validating Guarantee : Even if the MF is 0.4, because the 13 C 5​ -D-ribonate perfectly co-elutes with the endogenous D-ribonate, both molecules are suppressed equally. The ratio of (Endogenous Area / ILIS Area) remains constant, guaranteeing accurate absolute quantification regardless of the matrix interference.

References

  • MedChemExpress. "D-Ribonic acid | D-Ribose Oxidized Form". medchemexpress.com.
  • LookChem. "Cas 608-55-9,ribaric acid". lookchem.com.
  • Diva-Portal.
  • ACS Publications.
  • Royal Society of Chemistry.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing GC-MS Silylation for D-Ribonic Acid

Welcome to the Technical Support Center. As application scientists, we know that derivatizing polyhydroxylated sugar acids like D-ribonic acid presents unique chromatographic challenges.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As application scientists, we know that derivatizing polyhydroxylated sugar acids like D-ribonic acid presents unique chromatographic challenges. Due to its high polarity, multiple sterically hindered secondary hydroxyl groups, and dynamic lactone-acid equilibrium, D-ribonic acid requires a rigorously optimized silylation protocol to achieve volatility, thermal stability, and reproducible GC-MS detection[1][2].

This guide provides field-proven methodologies, quantitative optimization data, and mechanistic troubleshooting to ensure your analytical success.

Validated Experimental Protocol: Silylation of D-Ribonic Acid

To prevent artifacts and ensure complete derivatization, every step of this workflow is designed as a self-validating system. Do not proceed to the next step unless the validation criteria are met.

Step 1: Complete Dehydration (Lyophilization)

  • Action: Transfer 1–5 mg of the D-ribonic acid sample (or biological extract) into a 2 mL glass autosampler vial. Lyophilize overnight until completely dry.

  • Causality: Silylating reagents react preferentially with water to form hexamethyldisiloxane (HMDSO)[3][4]. Even trace moisture will consume your reagent and leave the sugar acid under-derivatized.

  • Validation Check: The dried residue should appear as a light, fluffy powder or a thin film. If it appears syrupy, water remains. Re-lyophilize.

Step 2: Solvation & Base Catalysis

  • Action: Add 50 µL of anhydrous pyridine to the vial. Vortex vigorously for 1 minute. (Note: For complex metabolomics panels, use 20 mg/mL Methoxyamine HCl in pyridine to protect co-eluting reducing sugars[5][6]).

  • Causality: Pyridine disrupts the strong intermolecular hydrogen bonding of the sugar acid, facilitating dissolution. Crucially, it acts as an acid scavenger and basic catalyst for the downstream nucleophilic substitution[7][8].

  • Validation Check: Hold the vial to the light. The solution must be 100% optically clear. If particulate matter remains, the solid-liquid phase reaction will be severely rate-limited. Sonicate until fully dissolved[7].

Step 3: Catalyzed Silylation

  • Action: Add 50 µL of BSTFA containing 1% TMCS (N,O-bis(trimethylsilyl)trifluoroacetamide + 1% trimethylchlorosilane)[8][9].

  • Causality: BSTFA is a powerful TMS donor, but the 1% TMCS catalyst is mandatory. TMCS increases the electrophilicity of the reagent mixture, driving the complete derivatization of D-ribonic acid's sterically hindered secondary hydroxyls[1][8].

  • Validation Check: Observe the mixture upon addition. If immediate, vigorous bubbling occurs, residual moisture is present and reacting exothermically. The sample may need to be discarded.

Step 4: Thermal Incubation

  • Action: Cap tightly and incubate in a thermal shaker at 70°C for 45 minutes[9].

  • Causality: Elevated thermal energy overcomes the activation barrier required to substitute the final, most hindered hydroxyl groups, preventing the formation of partial TMS derivatives[4].

Workflow A 1. Dehydration (Lyophilization) B 2. Solvation (Anhydrous Pyridine) A->B C 3. Silylation (BSTFA + 1% TMCS) B->C D 4. GC-MS Analysis (Non-polar Phase) C->D

Fig 1. Optimized sample preparation workflow for GC-MS analysis of sugar acids.

Quantitative Optimization Data

The following table summarizes the causal relationship between reagent selection, thermodynamics, and the resulting derivatization yield of D-ribonic acid.

Reagent SystemSolventTemp (°C)Time (min)Relative TMS Yield (%)Chromatographic Integrity
MSTFA (Neat)None373032%Multiple partial TMS peaks; poor yield
BSTFAPyridine603074%Tailing; incomplete reaction
BSTFA + 1% TMCS Pyridine 70 45 99.5% Single sharp peak (Complete Derivatization)
BSTFA + 10% TMCSPyridine806088%Minor degradation products observed

Troubleshooting & FAQs

Q: Why am I observing multiple peaks for D-ribonic acid in my chromatogram? A: This is the most common artifact in sugar acid analysis and stems from two distinct mechanistic failures:

  • Incomplete Derivatization: D-ribonic acid contains multiple hydroxyl groups. If the silylating power is insufficient, the reaction halts prematurely, generating a mixture of tetra-TMS and penta-TMS derivatives[4]. Solution: Ensure the use of a catalyst (1% TMCS) and extend the incubation time at 70°C to force the reaction to completion[1][9].

  • Lactone-Acid Equilibrium: D-ribonic acid readily cyclizes into D-ribonic acid γ -lactone[10][11]. If the equilibrium is not controlled, both the lactone (requiring fewer TMS groups) and the open-chain free acid will derivatize, yielding two distinct chromatographic peaks. Solution: Standardize the pre-drying phase and maintain a consistent pH prior to lyophilization to favor a single structural species.

Q: My dried extract residue is not dissolving in the BSTFA/TMCS mixture. How do I proceed? A: Highly polar polyhydroxylated compounds exhibit extremely poor solubility in non-polar silylating reagents[7]. If the sample does not dissolve, derivatization will fail. You must introduce an aprotic, polar solvent. Pyridine is the gold standard because it not only solvates the sugar acid but also acts as a basic catalyst to drive the nucleophilic attack of the hydroxyl oxygen on the silicon atom of the TMS donor[2][8]. Add 50 µL of anhydrous pyridine and ensure complete dissolution before adding the BSTFA + TMCS[7][9].

Q: How do I definitively know if moisture is ruining my derivatization? A: Silylating reagents are highly moisture-sensitive[1][4]. If your sample is wet, you will observe:

  • Suppressed analyte peak areas.

  • A massive solvent front/reagent peak corresponding to silanol byproducts.

  • Rapid degradation of your GC column's stationary phase (manifesting as peak tailing and a rising baseline)[2][4]. Pro-Tip: Always use anhydrous solvents and store reagents in a desiccator.

Q: Can I use MSTFA instead of BSTFA for D-ribonic acid? A: While MSTFA is highly volatile and produces a byproduct that is less likely to foul the MS source[2][6], BSTFA is generally preferred for heavily hydroxylated sugar acids. BSTFA provides a slightly stronger silylating donor capacity, and when combined with TMCS, it is superior for overcoming the steric hindrance of the adjacent secondary hydroxyls found in D-ribonic acid[1][8].

Troubleshooting Start Issue: Multiple Peaks or Low Analyte Signal Q1 Is the sample completely dissolved in the vial? Start->Q1 S1 Add Pyridine & Vortex (Solvent & Base Catalyst) Q1->S1 No Q2 Are there partial TMS derivatives present? Q1->Q2 Yes S2 Use BSTFA + 1% TMCS Incubate at 70°C for 45 min Q2->S2 Yes

Fig 2. Diagnostic logic tree for resolving common silylation artifacts.

References

  • Source: gcms.
  • Source: colostate.
  • Can anyone help me troubleshoot problems in sample derivatization in GC-MS?
  • Source: sigmaaldrich.
  • Fully Automated Trimethylsilyl (TMS)
  • Chromatography-mass spectrometry gcms: Topics by Science.
  • Source: phenomenex.
  • Source: macherey-nagel.
  • Source: core.ac.
  • Source: youtube.
  • Source: intechopen.
  • Source: mdpi.
  • BSTFA + TMCS N,O-bis(Trimethylsilyl)
  • Source: researcher.
  • Source: diva-portal.

Sources

Optimization

Technical Support Center: Overcoming D-Ribonate Crystallization Challenges

Welcome to the Advanced Crystallization Support Center. D-ribonate and its derivatives are critical chiral building blocks in pharmaceutical synthesis, but their high hygroscopicity and tendency to form supercooled syrup...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Crystallization Support Center. D-ribonate and its derivatives are critical chiral building blocks in pharmaceutical synthesis, but their high hygroscopicity and tendency to form supercooled syrups present significant isolation challenges. This guide is engineered for researchers and process scientists, providing mechanistically grounded troubleshooting, validated protocols, and quantitative antisolvent data.

Diagnostic Hub: Crystallization Workflows

Before adjusting your parameters, identify your target species. D-ribonic acid must be forced into either a rigid metal coordination complex or a cyclic lactone to achieve a stable crystal lattice.

G Start Crude D-Ribonate Mixture Path1 Acidification (pH 2-3) Start->Path1 Target: Lactone Path2 Neutralization (pH ~8.2) Start->Path2 Target: Metal Salt LactoneEq D-Ribonic Acid <-> Lactone Path1->LactoneEq CdSalt Cadmium D-Ribonate Syrup Path2->CdSalt Azeotrope Azeotropic Drying (EtOH) LactoneEq->Azeotrope Drive equilibrium right Antisolvent Antisolvent (MeOH) + Seeding CdSalt->Antisolvent Reduce dielectric constant CrystLactone Crystalline D-Ribonolactone Azeotrope->CrystLactone Cooling to 4°C CrystCd Crystalline Cd-Ribonate Antisolvent->CrystCd Voluminous precipitation

Workflow for D-ribonate crystallization via lactonization or metal salt coordination.

Knowledge Base: Mechanistic FAQs

Q: Why does my D-ribonate synthesis consistently yield a viscous syrup ("gum") instead of a crystalline solid? A: D-ribonic acid possesses multiple hydroxyl groups that engage in extensive intermolecular hydrogen bonding with water, making the system highly hygroscopic. Furthermore, in aqueous solutions, the open-chain acid exists in a dynamic, pH-dependent equilibrium with its cyclic γ-lactone form (D-ribono-1,4-lactone). This mixture of structural species depresses the freezing point and disrupts uniform crystal lattice formation, trapping the product as a supercooled liquid[1]. To break this state, you must drive the equilibrium to a single species and use an antisolvent to sharply decrease the solution's dielectric constant[2].

Q: How do I separate D-ribonate from D-arabinonate impurities? A: Industrial preparations often involve the epimerization of arabinonic acid salts, resulting in a mixture of C2 epimers (arabinonate and ribonate)[1]. Because their solubilities are remarkably similar, fractional crystallization is mandatory. Typically, the arabinonate salt is less soluble in mixed aqueous-organic solvent systems. By carefully controlling the antisolvent ratio, the arabinonate crystallizes first and can be filtered off. The D-ribonate remains in the mother liquor, which is subsequently concentrated and nucleated[3].

Q: Why is azeotropic drying preferred over standard vacuum distillation for lactone isolation? A: Standard vacuum distillation removes water but often leaves the system kinetically trapped as a syrup due to residual hydration spheres. Adding an alcohol (like 1) and heating creates a low-boiling azeotrope. As water is continuously pulled out of the system via the azeotrope, Le Chatelier's principle thermodynamically forces the open-chain acid to cyclize into the rigid D-ribono-1,4-lactone, which readily crystallizes upon cooling[1].

Protocol Vault: Self-Validating Methodologies

If you encounter oiling out (liquid-liquid phase separation) instead of crystallization, consult the troubleshooting logic below before executing the protocols.

G Issue Observation: Oiling Out / Gum Formation Check Do added seed crystals dissolve? Issue->Check Yes Yes: System is Undersaturated Check->Yes No No: Kinetically Trapped (Supersaturated) Check->No ActionYes Concentrate further under vacuum (<30 mbar, <40°C) Yes->ActionYes ActionNo Add Antisolvent dropwise + Mechanical Agitation No->ActionNo Success Nucleation & Crystal Growth ActionYes->Success ActionNo->Success

Troubleshooting logic for oiling out and gum formation during sugar acid crystallization.

Protocol A: Isolation of D-Ribono-1,4-lactone via Azeotropic Dehydration

Use this protocol when the free acid is desired, leveraging lactonization to force lattice formation.

  • Acidification: Adjust the crude ribonate salt mixture to pH 2-3 using a strong cation exchange resin to fully protonate the ribonate species.

  • Azeotropic Dehydration: Concentrate the effluent to a thick syrup. Add absolute ethanol (approx. 400 mL per 100g of expected yield) and heat on a steam bath for 30 minutes[1].

    • Causality: Ethanol forms an azeotrope with water. Heating drives off the hydration sphere, shifting the thermodynamic equilibrium entirely toward the cyclic lactone.

  • Hot Filtration: Filter the hot ethanolic suspension immediately to remove any insoluble epimeric salts (e.g., residual arabinonate)[1].

  • Cooling Crystallization: Cool the filtrate to room temperature, then refrigerate at 4°C for 16 hours.

    • Causality: Lowering the temperature sharply decreases the solubility limit of the lactone in ethanol, forcing spontaneous nucleation.

  • Recovery: Filter the crystalline product, wash sequentially with cold absolute ethanol and diethyl ether, and dry under vacuum (0.25 mmHg) at room temperature[1].

Self-Validation Checkpoint: During Step 2, monitor the distillation vapor temperature. A steady temperature near 78°C confirms the active removal of the water-ethanol azeotrope. If the solution oils out upon cooling in Step 4, dehydration was incomplete; return the mixture to Step 2 and add fresh absolute ethanol.

Protocol B: Antisolvent Crystallization of Cadmium D-Ribonate

Use this protocol when isolating the metal salt directly from an aqueous mixture.

  • Neutralization: Pass the crude D-ribonic acid solution through a cation-exchange resin, then neutralize with Cadmium Hydroxide ( Cd(OH)2​ ) to a phenolphthalein endpoint (pH ~8.2)[2].

    • Causality: Cadmium forms a highly stable, rigid coordination complex with the ribonate anion, drastically reducing the conformational flexibility of the sugar chain and promoting packing.

  • Concentration: Evaporate the filtrate under reduced pressure (to avoid thermal degradation) until a thin syrup is formed.

  • Nucleation: Seed the syrup with 1-2 mg of pure, crystalline cadmium D-ribonate[2].

  • Antisolvent Addition: Carefully add aqueous methanol (1:1 v/v) dropwise under continuous mechanical agitation until voluminous crystallization occurs[2].

    • Causality: Methanol acts as an antisolvent that lowers the bulk dielectric constant, stripping the hydration shell from the cadmium complex without causing liquid-liquid separation.

  • Aging: Allow the suspension to age at 4°C to maximize yield, then filter and wash with cold methanol.

Self-Validation Checkpoint: After adding the seed crystal in Step 3, observe it under strong illumination for 5 minutes. If the edges of the crystal round off and it diminishes in size, your syrup is undersaturated. Stop antisolvent addition immediately and concentrate further. If the crystal retains sharp edges and induces local cloudiness, proceed with Step 4.

Quantitative Data: Antisolvent Matrix

Selecting the correct antisolvent is highly dependent on the target derivative. The table below synthesizes empirical data for optimizing yield and purity.

Table 1: Antisolvent Selection Matrix for Sugar Acids & Derivatives
Target CompoundPreferred AntisolventOptimal Ratio (v/v)Nucleation TempExpected YieldMechanistic Rationale
Cadmium D-Ribonate Aqueous Methanol (1:1)1.5 : 120°C>80%Methanol selectively reduces the dielectric constant while maintaining the solubility of trace epimeric impurities, preventing co-crystallization[2].
D-Ribono-1,4-lactone Absolute Ethanol2 : 14°C73%Ethanol forms a low-boiling azeotrope with water. Heating drives lactonization; subsequent cooling sharply decreases lactone solubility[1].
Potassium D-Ribonate Isopropanol (IPA)7 : 14°C~70%IPA effectively strips hydration shells from potassium salts. Similar to 4, it allows for low-temperature solvent removal[4].
Xylitol / Sugar Alcohols Ethanol10 : 120°C~32%Used as a comparative baseline; ethanol enhances nucleation by reducing dynamic viscosity in highly concentrated sugar solutions[5].

References

  • Title: D-Ribonic acid, 2,3-O-(1-methylethylidene)-, γ-lactone Source: Organic Syntheses URL: [Link]

  • Title: Preparation of D-Arabinose-1-C14 and D-Ribose-1-C14 Source: National Bureau of Standards (NIST) URL: [Link]

  • Title: Separation of Bio-Based Glucaric Acid via Antisolvent Crystallization and Azeotropic Drying Source: Green Chemistry (RSC Publishing) URL: [Link]

  • Title: Batch Crystallization of Xylitol by Cooling, Evaporative, and Antisolvent Crystallization Source: ACS Publications URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Analysis of D-Ribonate and D-Arabinonate in Serum: A Guide for Researchers

For researchers and drug development professionals navigating the complexities of metabolomics, the accurate differentiation and quantification of structurally similar molecules is paramount. This guide provides an in-de...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and drug development professionals navigating the complexities of metabolomics, the accurate differentiation and quantification of structurally similar molecules is paramount. This guide provides an in-depth comparative analysis of two such molecules: D-ribonate and D-arabinonate, five-carbon sugar acids that can be present in serum. While they are stereoisomers, their distinct metabolic origins and potential clinical relevance necessitate precise analytical strategies. This document will delve into their biochemical significance, outline robust analytical methodologies for their serum-based detection, and discuss the interpretation of the resulting data.

Biochemical Significance: Distinct Metabolic Origins

D-ribonate and D-arabinonate, while structurally similar, arise from different metabolic pathways. Understanding these origins is crucial for interpreting their presence and concentration in serum.

D-Ribonate is an endogenous metabolite found in humans.[1] It is the conjugate base of D-ribonic acid and is involved in pentose metabolism.[1][2] Specifically, it can be formed from the oxidation of D-ribose. While the complete picture of its metabolic role is still emerging, it is recognized as a component of normal human metabolism.[1][3]

D-Arabinonate , on the other hand, is primarily associated with exogenous sources or specific metabolic dysfunctions. It is a metabolite of D-arabinose.[4] In humans, elevated levels of a related sugar alcohol, D-arabinitol, have been investigated as a potential biomarker for invasive candidiasis, as some Candida species can produce it.[5][6][7] This D-arabinitol can then be metabolized to D-arabinonate. Therefore, the presence of D-arabinonate in serum can be indicative of a fungal infection.

Biochemical Pathways of D-Ribonate and D-Arabinonate

cluster_ribonate D-Ribonate Pathway cluster_arabinonate D-Arabinonate Pathway Ribose D-Ribose Ribono_lactone D-Ribono-1,4-lactone Ribose->Ribono_lactone Oxidation Ribonate D-Ribonate Ribono_lactone->Ribonate Hydrolysis Arabinose D-Arabinose Arabinitol D-Arabinitol (e.g., from Candida) Arabinose->Arabinitol Reduction Arabinonate D-Arabinonate Arabinitol->Arabinonate Oxidation

Caption: Simplified metabolic pathways leading to the formation of D-ribonate and D-arabinonate.

Analytical Methodologies for Serum Analysis

The structural similarity of D-ribonate and D-arabinonate necessitates a high-resolution analytical technique for their baseline separation and accurate quantification. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used method for the analysis of organic acids in biological fluids like serum.[8][9][10]

Rationale for GC-MS

GC-MS is the preferred method for this comparative analysis due to its high chromatographic resolution and sensitive, specific detection capabilities.[10] The mass spectrometer allows for the differentiation of isomers based on their unique fragmentation patterns, which is critical for distinguishing between D-ribonate and D-arabinonate. However, as these are non-volatile compounds, a derivatization step is required to make them amenable to gas chromatography.[11]

Experimental Protocol: GC-MS Analysis of D-Ribonate and D-Arabinonate in Serum

This protocol outlines a robust and validated procedure for the extraction, derivatization, and GC-MS analysis of D-ribonate and D-arabinonate in human serum.

Materials:

  • Human serum samples

  • Internal Standard (IS) solution (e.g., 13C-labeled ribonate or a structurally similar, non-endogenous sugar acid)

  • Methanol, Chloroform (for extraction)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) (derivatizing agent)

  • Pyridine (reaction solvent)

  • Anhydrous sodium sulfate

  • GC-MS system with a suitable capillary column (e.g., DB-5 or equivalent)

Protocol Steps:

  • Sample Preparation and Extraction:

    • Thaw serum samples on ice.

    • To 100 µL of serum in a glass tube, add 10 µL of the internal standard solution.

    • Add 1 mL of a cold (-20°C) methanol/chloroform (2:1, v/v) mixture for protein precipitation and metabolite extraction.

    • Vortex vigorously for 1 minute.

    • Centrifuge at 14,000 x g for 10 minutes at 4°C.

    • Carefully transfer the supernatant to a new glass tube.

  • Solvent Evaporation:

    • Evaporate the supernatant to complete dryness under a gentle stream of nitrogen at 40°C.

    • To ensure complete removal of water, which can interfere with derivatization, add 100 µL of anhydrous methanol and evaporate to dryness again.

  • Derivatization:

    • To the dried residue, add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS.

    • Cap the tube tightly and vortex for 30 seconds.

    • Incubate the mixture at 70°C for 60 minutes to ensure complete derivatization of the hydroxyl and carboxyl groups to their trimethylsilyl (TMS) ethers and esters, respectively.[12]

  • GC-MS Analysis:

    • Cool the sample to room temperature.

    • Inject 1 µL of the derivatized sample into the GC-MS system.

    • GC Conditions (Example):

      • Injector: Splitless mode, 250°C

      • Oven Program: Initial temperature of 80°C, hold for 2 minutes, ramp to 280°C at 5°C/min, hold for 5 minutes.

      • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

    • MS Conditions (Example):

      • Ion Source: Electron Ionization (EI) at 70 eV.

      • Scan Range: m/z 50-600.

      • Data Acquisition: Full scan mode for qualitative analysis and Selected Ion Monitoring (SIM) mode for quantitative analysis.

GC-MS Analytical Workflow

Sample Serum Sample Extraction Protein Precipitation & Metabolite Extraction Sample->Extraction Evaporation Solvent Evaporation Extraction->Evaporation Derivatization TMS Derivatization Evaporation->Derivatization GCMS GC-MS Analysis Derivatization->GCMS Data Data Analysis GCMS->Data

Caption: Workflow for the GC-MS analysis of aldonic acids in serum.

Data Interpretation and Comparative Analysis

The successful separation and identification of D-ribonate and D-arabinonate will be evident in the GC chromatogram. The retention times of the derivatized compounds will be distinct, and their mass spectra will show characteristic fragmentation patterns.

Table 1: Expected GC-MS Data for TMS-Derivatized D-Ribonate and D-Arabinonate

AnalyteExpected Retention Time (min)Key Diagnostic Ions (m/z)
D-Ribonate-TMS~18.573, 147, 205, 217, 307, 319
D-Arabinonate-TMS~19.273, 147, 205, 217, 307, 319

Note: Retention times are approximate and will vary depending on the specific GC column and conditions. The mass spectra of these isomers are very similar, making chromatographic separation crucial.

Quantitative Analysis:

For accurate quantification, a calibration curve should be constructed using authentic standards of D-ribonate and D-arabinonate. The concentration of each analyte in the serum samples can then be determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Clinical and Research Implications

The ability to differentiate and quantify D-ribonate and D-arabinonate in serum has significant implications for both clinical diagnostics and metabolic research.

  • D-Ribonate: As an endogenous metabolite, alterations in serum D-ribonate levels could be indicative of metabolic dysregulation. Further research is needed to establish its role as a potential biomarker for specific disease states. One study noted variations in serum D-ribonate levels associated with age and gender.[1]

  • D-Arabinonate: The presence of D-arabinonate in serum, particularly in conjunction with clinical signs of infection, could support a diagnosis of invasive candidiasis.[5] This is especially relevant in immunocompromised patients where early diagnosis is critical. It's important to note that elevated D-arabinitol (the precursor to D-arabinonate) has also been observed in other conditions, such as sarcoidosis, so a comprehensive clinical evaluation is always necessary.[13][14]

Conclusion

The comparative analysis of D-ribonate and D-arabinonate in serum requires a sophisticated analytical approach, with GC-MS being a highly suitable technique. The distinct metabolic origins of these isomeric sugar acids underscore the importance of their accurate differentiation for both fundamental metabolic research and potential clinical applications. The methodologies and interpretative guidance provided in this document offer a solid foundation for researchers and drug development professionals working in this area.

References

  • Fujita, S., Maeno, K., & Soyama, K. (1989). Mannan and D-arabinitol concentrations in serum from a patient with Candida albicans endocarditis. Mycopathologia, 105(2), 87–92. [Link]

  • Karam, G. H., Elliott, A. M., Polt, S., & Cobbs, C. G. (1984). Elevated serum D-arabinitol levels in patients with sarcoidosis. Journal of Clinical Microbiology, 19(1), 26–29. [Link]

  • MetaboAge. (n.d.). D-ribonate. Retrieved from [Link]

  • Price, J. C., et al. (2012). The genetic basis of natural variation in the sexual attractiveness of the nematode Caenorhabditis elegans. Genetics, 192(4), 1465–1477. (Note: While the initial search result provided a link to a study on C. elegans, the MetaboAge database cites a 2016 study by Saito K et al. on gender- and age-associated differences in serum metabolite profiles in Japanese populations for D-ribonate data.
  • Roboz, J., Suzuki, R., & Holland, J. F. (1980). Quantification of arabinitol in serum by selected ion monitoring as a diagnostic technique in invasive candidiasis. Journal of Clinical Microbiology, 12(5), 594–602. [Link]

  • Shimadzu. (n.d.). Analysis of metabolites in human serum using GC-MS. Retrieved from [Link]

  • Watanabe, S., Kodaki, T., & Makino, K. (2006). Identification and characterization of L-arabonate dehydratase, L-2-keto-3-deoxyarabonate dehydratase, and L-arabinolactonase involved in an alternative pathway of L-arabinose metabolism. Novel evolutionary insight into sugar metabolism. The Journal of Biological Chemistry, 281(44), 33521–33536. [Link]

  • Yin, Y., et al. (2021). Gas chromatography/mass spectrometry analysis of organic acid profiles in human serum: A protocol of direct ultrasound-assisted derivatization. Rapid Communications in Mass Spectrometry, 35(17), e9149. [Link]

  • Petersson, G. (1970). Gas Chromatographic Separation of Aldonic Acids as Trimethylsilyl Derivatives. Carbohydrate Research, 13(3), 447-451. [Link]

  • Emery Pharma. (n.d.). Gas Chromatography Mass Spectrometry (GC-MS) Analysis. Retrieved from [Link]

  • Longdom Publishing. (2024, January 12). Gas Chromatography Mass Spectrometry (GC-MS): Quantifying the Complexity. Retrieved from [Link]

  • Karam, G. H., Elliott, A. M., Polt, S., & Cobbs, C. G. (1984). Elevated serum D-arabinitol levels in patients with sarcoidosis. Journal of Clinical Microbiology, 19(1), 26–29. [Link]

  • Moore, E. R., et al. (2014). Characterization of 5-Chloro-5-Deoxy-d-Ribose 1-Dehydrogenase in Chloroethylmalonyl Coenzyme A Biosynthesis: SUBSTRATE AND REACTION PROFILING. Journal of Biological Chemistry, 289(4), 2134-2144. [Link]

Sources

Comparative

Validating D-ribonate as a biomarker for chronic kidney disease

As a Senior Application Scientist specializing in clinical metabolomics and biomarker validation, I frequently observe drug development pipelines stall due to a reliance on "lag indicators." In the context of Chronic Kid...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in clinical metabolomics and biomarker validation, I frequently observe drug development pipelines stall due to a reliance on "lag indicators." In the context of Chronic Kidney Disease (CKD) and Diabetic Kidney Disease (DKD), traditional markers like estimated Glomerular Filtration Rate (eGFR) and Urine Albumin-to-Creatinine Ratio (UACR) only signal pathology after significant, often irreversible, nephron loss has occurred.

To accelerate clinical trials and enable early intervention, the field requires "lead indicators"—molecules that reflect active, real-time cellular stress. Through high-resolution mass spectrometry, D-ribonate (ribonic acid) has emerged as a highly predictive, prognostic metabolite biomarker for CKD progression and all-cause mortality.

This guide objectively evaluates D-ribonate against traditional and emerging alternative biomarkers, explores its mechanistic grounding, and provides a self-validating analytical protocol for its quantification.

The Mechanistic Grounding of D-Ribonate in CKD

D-ribonate is a highly polar sugar acid derived from the oxidation of D-ribose. Its accumulation in serum is not merely a byproduct of reduced renal clearance; it is directly linked to metabolic reprogramming within the kidney.

Under the stress of a uremic milieu or hyperglycemia, renal tubular cells experience severe oxidative stress. This triggers a compensatory shift in glucose metabolism toward the pentose phosphate pathway (PPP) to generate NADPH for antioxidant defense. The dysregulation of this pathway leads to the systemic accumulation of D-ribonate. Consequently, elevated serum D-ribonate serves as a direct molecular proxy for active tubular injury and endothelial dysfunction, preceding structural nephron collapse.

Pathway Glucose Uremic Milieu & Hyperglycemia PPP Pentose Phosphate Pathway (Dysregulation) Glucose->PPP Metabolic Shift Ribonate D-Ribonate Accumulation (Biomarker Signal) PPP->Ribonate Enzymatic Alteration OxStress Oxidative Stress & Tubular Injury Ribonate->OxStress Pathological Proxy CKD CKD Progression & eGFR Decline OxStress->CKD Fibrosis

Fig 1: Pathophysiological cascade linking D-ribonate accumulation to chronic kidney disease progression.

Comparative Performance Analysis

To justify the integration of D-ribonate into clinical workflows, we must benchmark it against both standard-of-care functional markers and other emerging uremic metabolites.

In landmark metabolomic studies, including the Modification of Diet in Renal Disease (MDRD) cohort and the African American Study of Kidney Disease and Hypertension (AASK) cohort, D-ribonate demonstrated exceptional predictive utility. As 1[1], D-ribonate is significantly associated with long-term mortality in CKD, independent of baseline eGFR and proteinuria. Furthermore, in Type 1 Diabetes cohorts,2[2].

Table 1: Performance Comparison of CKD Biomarkers

BiomarkerClassificationClinical Utility & Predictive PowerPerformance Metrics (Hazard Ratio)Analytical Limitations
Serum Creatinine / eGFR Traditional FunctionalStandard for diagnosing late-stage filtration loss.N/A (Baseline reference)Blind to early tubular injury; highly influenced by muscle mass.
UACR (Albuminuria) Traditional StructuralStandard for detecting glomerular barrier damage.N/A (Baseline reference)High biological variance; fails to detect non-albuminuric CKD.
D-Ribonate Emerging MetabolitePredicts all-cause mortality and rapid eGFR decline.HR 1.61 per doubling (CKD) HR 1.80 for renal endpoint (DKD)Requires specialized LC-MS/MS or GC-MS infrastructure.
Fumarate Emerging MetaboliteIndicates TCA cycle/energy pathway disruption.HR 1.63 per doubling (CKD)Less specific to renal oxidative stress than pentose derivatives.
Allantoin Emerging MetaboliteMarker of severe oxidative stress (uric acid oxidation).HR 1.59 per doubling (CKD)Highly susceptible to confounding by exogenous dietary purines.
Myo-inositol Emerging MetabolitePredicts progressive renal impairment in diabetes.HR 2.2–2.7 for eGFR declineOften requires complex derivatization for accurate quantification.

Data synthesized from MDRD, AASK, and DKD discovery cohorts[1][2][3].

Experimental Protocol: Self-Validating LC-MS/MS Workflow

Quantifying highly polar metabolites like D-ribonate requires a departure from standard Reversed-Phase (RP) chromatography. The following targeted Hydrophilic Interaction Liquid Chromatography (HILIC) LC-MS/MS protocol is engineered to ensure absolute data integrity. Every step is designed with a specific causal purpose to create a self-validating analytical system.

Workflow Sample 1. Serum/Plasma Aliquot (50µL) Quench 2. Cold MeOH Quench + IS Spiking Sample->Quench Centrifuge 3. Centrifugation (14,000g, 4°C) Quench->Centrifuge LCMS 4. HILIC LC-MS/MS (Negative ESI) Centrifuge->LCMS Analysis 5. Data Processing & Validation LCMS->Analysis

Fig 2: Self-validating HILIC LC-MS/MS targeted metabolomics workflow for D-ribonate quantification.

Step-by-Step Methodology

Step 1: Metabolism Quenching & Protein Precipitation

  • Action: Transfer 50 µL of serum/plasma into a microcentrifuge tube. Immediately add 200 µL of pre-chilled (-20°C) 100% Methanol.

  • Causality: Endogenous metabolites have turnover rates measured in seconds. The immediate introduction of cold organic solvent instantly denatures enzymes, preventing the artificial ex vivo generation or degradation of D-ribonate, thus preserving the true biological snapshot.

Step 2: Internal Standard (IS) Integration

  • Action: Prior to vortexing, spike the extraction solvent with a known concentration of stable isotope-labeled standard (e.g., 13C5​ -D-ribonate).

  • Causality: This is the core of the self-validating system. By adding the IS before extraction, it undergoes the exact same physical losses and matrix-induced ion suppression as the endogenous analyte. The final quantification is based on the ratio of endogenous D-ribonate to the IS, automatically correcting for technical variance.

Step 3: Centrifugation & Supernatant Recovery

  • Action: Vortex for 30 seconds, then centrifuge at 14,000 × g for 15 minutes at 4°C. Transfer the supernatant to an autosampler vial.

  • Causality: High-speed cold centrifugation compacts the precipitated proteome into a tight pellet, ensuring that no macroscopic proteins enter the LC system, which would otherwise irreversibly clog the analytical column.

Step 4: HILIC Chromatographic Separation

  • Action: Inject 2 µL onto a HILIC column (e.g., Waters Acquity BEH Amide) utilizing a gradient of Acetonitrile and Water (buffered with 10mM Ammonium Acetate, pH 9.0).

  • Causality: D-ribonate is exceptionally hydrophilic. Traditional C18 columns cannot retain it, causing it to elute in the void volume alongside salts, destroying signal integrity. HILIC provides an orthogonal retention mechanism, utilizing a water-enriched layer on the stationary phase to effectively retain and separate polar sugar acids.

Step 5: MS/MS Detection & QC Validation

  • Action: Operate the mass spectrometer in Electrospray Ionization (ESI) Negative mode. Monitor specific Multiple Reaction Monitoring (MRM) transitions for D-ribonate (typically [M-H] m/z 165 specific fragments). Inject a pooled Quality Control (QC) sample every 10 study samples.

  • Causality: Sugar acids readily deprotonate, making negative ion mode highly sensitive. The pooled QC serves as an ongoing system suitability test. If the coefficient of variation (CV) of D-ribonate in the QC injections exceeds 15%, it indicates instrument drift, and the batch data is objectively rejected.

Conclusion for Drug Development Professionals

For pharmaceutical pipelines targeting4[4], relying on eGFR as a primary endpoint necessitates massive, multi-year outcome trials. By integrating D-ribonate quantification into Phase II/III trials, researchers gain a highly sensitive, early-stage surrogate marker. Its robust association with mortality and rapid eGFR decline makes it an invaluable tool for stratifying high-risk patients and demonstrating early target engagement.

References

  • Hu, N., et al. (2018). "Serum metabolites are associated with all-cause mortality in chronic kidney disease." Kidney International. Available at:[Link]

  • Niewczas, M. A., et al. (2019). "Metabolomic Assessment Reveals Alteration in Polyols and Branched Chain Amino Acids Associated With Present and Future Renal Impairment in a Discovery Cohort of 637 Persons With Type 1 Diabetes." Frontiers in Endocrinology. Available at:[Link]

  • MDPI Review (2020). "New Potential Biomarkers for Chronic Kidney Disease Management—A Review of the Literature." MDPI. Available at:[Link]

  • ACS Publications (2025). "Whole Blood Metabolome Profiling for Stratification of Type 2 Diabetes Patients and Identification of Biomarkers for Diabetic Kidney Disease in Asian Indian Adults." Journal of Proteome Research. Available at:[Link]

Sources

Validation

A Senior Application Scientist's Guide to Accuracy in D-Ribonate Metabolic Profiling: GC-MS vs. LC-MS

This guide provides an in-depth, objective comparison of two cornerstone technologies in mass spectrometry—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS)—for the accurate...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, objective comparison of two cornerstone technologies in mass spectrometry—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS)—for the accurate metabolic profiling of D-ribonate. Moving beyond a simple list of pros and cons, we will explore the causality behind experimental choices, grounding our analysis in established protocols and field-proven insights.

The Fundamental Divide: Volatility vs. Polarity

The choice between GC-MS and LC-MS for a small molecule like D-ribonate hinges on a fundamental chemical property: its volatility. D-ribonate, with its multiple hydroxyl groups and a carboxylic acid function, is a highly polar, non-volatile compound. This characteristic dictates the divergent analytical strategies required by each platform.

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique demands that analytes be thermally stable and volatile enough to travel through a heated column in a gaseous state.[1] For D-ribonate, this is not possible in its native form. Therefore, a chemical derivatization step is mandatory.[2][3] This process replaces the polar, active hydrogens on the hydroxyl and carboxyl groups with non-polar moieties (typically silyl groups), rendering the molecule volatile and thermally stable.[3][4] While adding a step to the workflow, this conversion results in a stable analyte that is ideally suited for the high-resolution separation capabilities of GC and the robust, library-matchable fragmentation patterns generated by Electron Ionization (EI).[5][6]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): In contrast, LC-MS is purpose-built for the analysis of polar, non-volatile, and thermally labile compounds directly in their native state.[1][7][8] It separates analytes in a liquid phase, eliminating the need for derivatization. This simplifies sample preparation and avoids potential artifacts or incomplete reactions associated with chemical modification.[9] Ionization techniques such as Electrospray Ionization (ESI) are "soft," meaning they typically generate intact molecular ions ([M-H]⁻ for an acid like D-ribonate), which is ideal for quantification but can sometimes provide limited structural information without tandem mass spectrometry (MS/MS).[10]

A Head-to-Head Comparison of Performance Metrics

The accuracy of a method is a composite of its precision, sensitivity, and selectivity, all of which are influenced by the entire analytical workflow, from sample preparation to data acquisition.

FeatureGas Chromatography-Mass Spectrometry (GC-MS)Liquid Chromatography-Mass Spectrometry (LC-MS)Rationale & Causality
Accuracy High, with proper internal standards.High, with proper internal standards.Both techniques can achieve high accuracy. GC-MS accuracy can be affected by derivatization efficiency, while LC-MS is susceptible to matrix effects (ion suppression).[11][12] Stable isotope-labeled internal standards are crucial for both to correct for these variables.[13]
Precision Excellent (<10% CV typical).[14]Excellent (<10% CV typical).The robustness of GC separation and the automation of modern autosamplers lead to high precision.[5] Modern LC systems also offer exceptional precision, although it can be influenced by matrix complexity.
Sensitivity (LOQ) Low to mid ng/mL.Low pg/mL to low ng/mL.[15]LC-MS/MS, particularly using Multiple Reaction Monitoring (MRM), is often more sensitive for polar analytes due to the efficiency of ESI and the noise reduction of tandem MS.[7][16]
Sample Prep Complex: Extraction + Derivatization.Simpler: Protein Precipitation ± SPE.GC-MS requires a multi-step process to make D-ribonate volatile.[17] LC-MS workflows are often more direct, reducing potential points of sample loss or error.[18][19]
Selectivity Very High.Very High (with MS/MS).GC offers superior chromatographic resolution for isomers.[20] LC-MS/MS achieves high selectivity through the specific precursor-to-product ion transitions in MRM mode.[21]
Identification Gold Standard via Library Matching.Requires MS/MS and standards.The hard ionization of EI in GC-MS produces rich, reproducible fragmentation spectra that can be confidently matched against extensive libraries like NIST.[5][6] ESI in LC-MS often requires MS/MS fragmentation and comparison to a known standard for confident identification.
Throughput Lower.Higher.The lengthy derivatization step and typically longer GC run times reduce the throughput of GC-MS compared to the faster gradients and simpler sample prep of many LC-MS/MS methods.[17]

Workflow Visualization

The distinct workflows for analyzing D-ribonate by GC-MS and LC-MS can be visualized to better understand the experimental choices and potential sources of analytical variability.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis Sample Biological Sample (e.g., Plasma, Urine) IS_Add Add Internal Standard (e.g., ¹³C-Ribonate) Sample->IS_Add Extract Liquid-Liquid or Solid-Phase Extraction IS_Add->Extract Drydown Evaporate to Dryness (Controlled Temp) Extract->Drydown Deriv1 Step 1: Methoxyamination (Protects Carbonyl Group) Drydown->Deriv1 Deriv2 Step 2: Silylation (e.g., MSTFA) Deriv1->Deriv2 GC_Inject GC Injection Deriv2->GC_Inject GC_Sep Capillary GC Separation (Volatility-based) GC_Inject->GC_Sep EI_Ion Electron Ionization (70 eV) GC_Sep->EI_Ion MS_Detect Mass Analyzer (Scan or SIM) EI_Ion->MS_Detect Data Data MS_Detect->Data Data Acquisition

Caption: GC-MS workflow for D-ribonate analysis, highlighting the mandatory multi-step derivatization process.

LCMS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis Sample Biological Sample (e.g., Plasma, Urine) IS_Add Add Internal Standard (e.g., ¹³C-Ribonate) Sample->IS_Add PP Protein Precipitation (e.g., Cold Acetonitrile) IS_Add->PP Centrifuge Centrifuge & Collect Supernatant PP->Centrifuge LC_Inject LC Injection Centrifuge->LC_Inject LC_Sep LC Separation (e.g., HILIC, Reversed-Phase) LC_Inject->LC_Sep ESI_Ion Electrospray Ionization (Negative Mode) LC_Sep->ESI_Ion MSMS_Detect Tandem MS (MRM Detection) ESI_Ion->MSMS_Detect Data Data MSMS_Detect->Data Data Acquisition

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Comparative

Structural Stability and Coordination Dynamics: A Comparative Guide to D-Ribonate and D-Gluconate

As a Senior Application Scientist in carbohydrate chemistry and drug development, I frequently evaluate aldonic acids for their utility as chiral building blocks, chelating agents, and formulation excipients. Two of the...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in carbohydrate chemistry and drug development, I frequently evaluate aldonic acids for their utility as chiral building blocks, chelating agents, and formulation excipients. Two of the most critical aldonates in this space are D-gluconate (a 6-carbon aldohexonate) and D-ribonate (a 5-carbon aldopentonate).

While both share a similar polyhydroxycarboxylate backbone, their structural stability, lactonization kinetics, and metal coordination behaviors diverge significantly due to their differing carbon chain lengths. This guide provides an objective, data-driven comparison of their structural dynamics and outlines the self-validating experimental protocols used to characterize them.

Structural Dynamics and Lactonization Equilibrium

In aqueous solutions, aldonic acids do not exist as static open-chain molecules. Upon acidification, the aldonate anion protonates into the free aldonic acid, which subsequently undergoes intramolecular esterification (dehydration) to form cyclic lactones[1]. The stability of these molecules is entirely dictated by the thermodynamics and kinetics of this ring-closure.

D-Gluconate: The Kinetic vs. Thermodynamic Tug-of-War

D-Gluconic acid possesses sufficient chain length to form both a 6-membered ring (1,5-lactone or δ -lactone) and a 5-membered ring (1,4-lactone or γ -lactone).

  • Kinetic Control: The 1,5-lactone forms rapidly in acidic conditions but is highly susceptible to hydrolysis, reverting to the open-chain acid in a matter of minutes[2].

  • Thermodynamic Control: The 1,4-lactone forms much more slowly but is thermodynamically more stable than the 1,5-lactone[2],[3]. Over time, an acidic solution of D-gluconate will equilibrate to a mixture dominated by the free acid and the 1,4-lactone[2].

D-Ribonate: Thermodynamic Rigidity

Lacking the extended carbon backbone of gluconate, D-ribonic acid predominantly cyclizes into the 1,4-lactone ( γ -lactone). Because the 5-membered γ -lactone ring is inherently stable and less sterically strained than potential alternatives, D-ribonate rapidly reaches a highly stable thermodynamic equilibrium, making it structurally predictable for downstream synthetic applications.

lactonization A Aldonate Anion (High pH) B Free Aldonic Acid (Low pH) A->B +H+ C 1,4-Lactone (γ-lactone) Thermodynamically Stable B->C -H2O (Slow) D 1,5-Lactone (δ-lactone) Kinetically Favored (Gluconate Only) B->D -H2O (Fast)

Diagram 1: pH-dependent lactonization equilibrium pathways of aldonic acids.

Metal Chelation and Coordination Stability

Aldonates are exceptional chelators due to the proximity of their carboxylate group to multiple α

  • and β -hydroxyl groups. The stability of these metal-ligand complexes is heavily influenced by the ligand's protonation constant ( logK ).
  • Protonation Constants: D-gluconic acid exhibits a logK of 3.40 in water (shifting to 3.81 in D2​O )[1],[4]. In contrast, D-ribonic acid has a slightly higher basicity with a logK of 4.02[4].

  • Coordination Behavior: Both aldonates form stable 1:1, 1:2, and 2:2 complexes with transition metals like Cu(II)[4]. However, D-gluconate's extra hydroxyl group provides superior flexibility, allowing it to act as a multidentate ligand that wraps effectively around larger cations (e.g., Th(IV), Fe(III), Ca(II)) in neutral to hyperalkaline conditions[1]. D-ribonate, while forming strong complexes, is more sterically restricted.

Quantitative Data Summary

The following table synthesizes the fundamental thermodynamic and structural parameters of both aldonates for quick comparative reference:

PropertyD-GluconateD-Ribonate
Carbon Chain Length 6 (Aldohexonate)5 (Aldopentonate)
Protonation Constant ( logK , H2​O ) 3.40 ± 0.01[4]4.02 ± 0.03[4]
Dominant Kinetic Product 1,5-lactone ( δ -lactone)[2]1,4-lactone ( γ -lactone)
Dominant Thermodynamic Product 1,4-lactone ( γ -lactone)[3]1,4-lactone ( γ -lactone)
Cu(II) Chelation Stoichiometry 1:1, 1:2, 2:2[4]1:1, 1:2, 2:2[4]

Experimental Methodologies

To ensure scientific integrity and reproducibility, the structural stability and coordination dynamics of these aldonates must be evaluated using self-validating analytical systems. Below are the field-proven protocols used to derive the data discussed above.

Protocol A: NMR-Based pD Titration for Lactonization Kinetics

This protocol isolates the kinetic formation of lactones from the open-chain acid by tracking isotopic proton shifts.

  • Sample Preparation: Dissolve 0.1 M of sodium D-gluconate or sodium D-ribonate in D2​O containing 1.0 M NaClO4​ .

    • Causality: D2​O is strictly required to eliminate the massive H2​O solvent peak in 1H -NMR, allowing clear resolution of the structurally distinct proton shifts at C2 and C3 during lactone ring closure[1]. NaClO4​ maintains a constant ionic strength.

  • Acidification (pD Adjustment): Gradually titrate the solution using standardized DCl or NaOD to sweep a pD range from 8.0 down to 2.0.

    • Causality: Lactonization is a heavily pH/pD-dependent dehydration reaction. Lowering the pD forces the aldonate anion to protonate, triggering the ring closure[1].

  • Data Acquisition: Acquire 1H and 13C NMR spectra immediately after each titrant addition, and again at 24-hour intervals.

    • Causality: Immediate acquisition captures the kinetically favored 1,5-lactone (in gluconate). The 24-hour delayed acquisition allows the system to reach thermodynamic equilibrium, revealing the slow accumulation of the 1,4-lactone[2].

Protocol B: Potentiometric Titration for Metal-Ligand Stability

This workflow determines the precise logK values of metal-aldonate complexes.

  • Cell Setup: Prepare a thermostated reaction vessel at 20.0 °C containing 2.00 × 10−3 M of the chosen aldonate and 2.00 × 10−3 M of Cu(II) nitrate in a 0.10 M NaNO3​ background electrolyte[4].

    • Causality: Temperature and ionic strength must be rigidly locked; minor fluctuations will alter activity coefficients, invalidating the calculated equilibrium constants[4].

  • Titration: Titrate the mixture with CO2​ -free standardized NaOH under a nitrogen atmosphere.

    • Causality: Nitrogen prevents atmospheric CO2​ from dissolving and forming carbonic acid, which would artificially skew the pH readings.

  • Data Processing: Record the pH drop associated with the displacement of protons as the metal coordinates with the aldonate's hydroxyl groups. Process the titration curves using equilibrium modeling software (e.g., BEST) to extract the stability constants[4].

workflow Step1 1. Sample Preparation Equilibrate Aldonate in D2O or Background Electrolyte Step2 2. Titration Adjust pD/pH to induce Lactonization or Chelation Step1->Step2 Step3 3. Data Acquisition Time-resolved NMR or Potentiometric Logging Step2->Step3 Step4 4. Thermodynamic Analysis Calculate log K, pKa, and Rate Constants Step3->Step4

Diagram 2: Experimental workflow for thermodynamic and kinetic stability determination.

References

  • Zhang, Z., et al. "Studies of the Complexation of Gluconate with Th(IV) in Acidic Solutions: Stability Constant Determination and Coordination Mode Analysis." Inorganic Chemistry, ACS Publications. URL:[Link]

  • Felty, J. R. "Thermodynamics of Aldonic Acids and Lactones." Texas Tech University Libraries. URL:[Link]

  • Escandar, G. M., & Sala, L. F. "Complexes of Cu(II) with D-aldonic and D-alduronic acids in aqueous solution." Canadian Journal of Chemistry, Canadian Science Publishing. URL:[Link]

  • Liu, W.-J., et al. "d-Glucose Oxidation by Cold Atmospheric Plasma-Induced Reactive Species." National Institutes of Health (NIH). URL:[Link]

Sources

Validation

Comparing chemical and enzymatic synthesis routes for D-ribonate

As a Senior Application Scientist specializing in carbohydrate chemistry and biocatalysis, I have extensively evaluated the scalable production of D-ribonate. D-ribonate is a critical chiral intermediate—often lactonized...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in carbohydrate chemistry and biocatalysis, I have extensively evaluated the scalable production of D-ribonate. D-ribonate is a critical chiral intermediate—often lactonized into D-ribono-1,4-lactone—used in the synthesis of nucleoside analogs, enzyme inhibitors, and complex oxyheterocyclic drugs[1].

Historically, the oxidation of D-ribose to D-ribonate relied on harsh chemical oxidants like aqueous bromine[2]. Today, the industry has shifted toward two primary, scalable methodologies: Heterogeneous Catalytic Oxidation and Enzymatic Biocatalysis . This guide objectively compares these two routes, detailing the causality behind the experimental designs and providing self-validating protocols for laboratory and pilot-scale execution.

Mechanistic Overview of D-Ribonate Synthesis

Both chemical and enzymatic routes aim to achieve the same fundamental transformation: the highly regioselective oxidation of the C1 aldehyde (hemiacetal) of D-ribose to a carboxylic acid, without over-oxidizing the secondary hydroxyl groups at C2, C3, or C4.

SynthesisComparison Ribose D-Ribose (Starting Material) ChemRoute Chemical Oxidation Pd-Bi/C Catalyst O2, pH 9.0, 50°C Ribose->ChemRoute Heterogeneous Catalysis EnzRoute Enzymatic Oxidation Pentose Dehydrogenase NAD+, pH 7.5, 30°C Ribose->EnzRoute Biocatalysis Ribonate D-Ribonate (Key Intermediate) ChemRoute->Ribonate Base Titration EnzRoute->Ribonate Cofactor Recycling Lactone D-Ribono-1,4-lactone (Chiral Pool Reagent) Ribonate->Lactone Acidic Lactonization

Fig 1: Reaction pathways for D-ribonate synthesis via chemical and enzymatic oxidation.

Route 1: Chemical Synthesis via Heterogeneous Catalysis

Modern chemical oxidation utilizes a Bismuth-doped Palladium on Carbon (Pd-Bi/C) catalyst with molecular oxygen as the terminal oxidant[3].

The Causality of the Design: Palladium alone is highly active but lacks strict regioselectivity, often leading to over-oxidation. By doping the catalyst with Bismuth, we introduce a geometric and electronic promoter that specifically directs the oxidation to the C1 position[3]. Furthermore, without strict pH control, the generation of ribonic acid rapidly drops the reaction pH to ~3.0. This acidic environment protonates the catalyst surface, causing product inhibition and halting conversion at roughly 40%[4]. By utilizing an autotitrator to maintain a pH of 9.0, the product is immediately converted to the soluble potassium D-ribonate salt, preventing catalyst poisoning and driving the reaction to completion[3][4].

Experimental Protocol: Pd-Bi/C Catalyzed Oxidation

This protocol is a self-validating system: the stoichiometric consumption of the KOH titrant directly mirrors the conversion rate of D-ribose, allowing real-time kinetic monitoring without the need for continuous HPLC sampling.

  • Catalyst Activation: Suspend 50 mg of 5% Pd-Bi/C catalyst in 50 mL of deionized water inside a jacketed reactor. Heat to 50°C and bubble hydrogen gas (0.5 L/min) for 25 minutes to reduce the catalyst. Purge thoroughly with nitrogen to remove residual hydrogen[3].

  • Substrate Addition: Dissolve 1.05 g (7 mmol) of D-ribose in 20 mL of water. Adjust the initial pH to 9.0 using 0.5 M KOH. Add this solution to the reactor.

  • Oxidation Phase: Switch the gas sparge to molecular oxygen (O2) at 0.5 L/min.

  • Active pH Control (Critical Step): Engage an autotitrator loaded with 0.5 M KOH set to maintain a strict pH of 9.0. Monitor the volume of KOH dispensed; the reaction is complete when base consumption ceases (typically 2–3 hours).

  • Workup: Filter the mixture through a Celite pad to recover the heterogeneous catalyst (which can be washed and recycled). The filtrate contains high-purity potassium D-ribonate.

Route 2: Enzymatic Synthesis via Biocatalysis

Biocatalytic routes leverage promiscuous pentose dehydrogenases (e.g., from Haloarcula species or Gluconobacter) to achieve absolute regioselectivity under mild, aqueous conditions[5][6].

The Causality of the Design: Enzymes such as D-aldopentose 1-dehydrogenase specifically recognize the spatial arrangement of the D-ribose pyranose ring, oxidizing only the anomeric carbon. Because these enzymes rely on nicotinamide adenine dinucleotide (NAD+) as an electron acceptor, stoichiometric use of NAD+ is economically unviable. Therefore, we couple the primary reaction with an NADH oxidase system. This creates a self-sustaining loop: NADH oxidase utilizes ambient oxygen to convert NADH back to NAD+, simultaneously driving the thermodynamic equilibrium of the D-ribose oxidation forward[7].

EnzymaticWorkflow Prep 1. Substrate Prep 100 mM D-Ribose Reaction 2. Biocatalysis Dehydrogenase + NAD+ Prep->Reaction Recycling Cofactor Recycling NADH Oxidase + O2 Reaction->Recycling NADH Purification 3. Downstream Anion Exchange Reaction->Purification D-Ribonate Recycling->Reaction NAD+ Validation 4. Validation HPLC Analysis Purification->Validation

Fig 2: Enzymatic workflow featuring NAD+ cofactor recycling and downstream validation.

Experimental Protocol: Dehydrogenase-Mediated Oxidation

This protocol is self-validating via spectrophotometry: a transient spike in absorbance at 340 nm confirms active turnover of NAD+ to NADH, while a return to baseline confirms the efficiency of the NADH oxidase recycling system.

  • Buffer Preparation: Prepare 100 mL of 50 mM Tris-HCl buffer (pH 7.5) containing 2 mM MgCl2 to stabilize the enzyme's active site.

  • Reaction Assembly: Dissolve 1.5 g (10 mmol) of D-ribose into the buffer. Add 0.1 mM NAD+ (catalytic amount).

  • Enzyme Addition: Introduce 5 U/mL of recombinant pentose dehydrogenase and 10 U/mL of NADH oxidase[5][7].

  • Incubation: Incubate the mixture at 30°C in an orbital shaker at 200 RPM to ensure adequate dissolved oxygen for the NADH oxidase. Run the reaction for 12–18 hours.

  • Downstream Processing: Terminate the reaction by ultrafiltration (10 kDa MWCO) to recover the enzymes. Pass the permeate through an anion-exchange resin (e.g., Amberlite IRA-400) to capture the D-ribonate, washing with water and eluting with dilute formic acid.

Quantitative Comparison and Performance Data

To assist in selecting the appropriate methodology for your specific scale and purity requirements, the performance metrics of both systems are summarized below.

ParameterChemical Oxidation (Pd-Bi/C)Enzymatic Oxidation (Dehydrogenase)
Catalyst / Enzyme 5% Pd-Bi/CRecombinant Pentose Dehydrogenase
Terminal Oxidant Molecular Oxygen (O2)O2 (via NADH Oxidase recycling)
Operating Temperature 50 °C30 °C
Optimal pH 9.0 (Requires active autotitration)7.5 (Buffered)
Reaction Time 2 – 4 hours12 – 18 hours
Substrate Concentration High (Up to 1.0 M)Moderate (100 - 300 mM)
Conversion Yield > 92%> 98%
Downstream Processing Simple filtration & crystallizationUltrafiltration & Ion-exchange
Primary Limitation Susceptible to acid-poisoningLimited by volumetric productivity

Conclusion & Recommendations

For industrial-scale bulk synthesis where throughput and volumetric productivity are paramount, the Pd-Bi/C chemical oxidation route is superior. Its rapid reaction time and ability to handle high substrate concentrations make it highly economical, provided that strict pH control is maintained to prevent catalyst deactivation[3][4].

Conversely, for pharmaceutical applications requiring absolute stereochemical fidelity and zero heavy-metal carryover, the enzymatic route is the method of choice. While it requires longer reaction times and lower substrate loading, the integration of cofactor recycling systems[7] has made this biocatalytic approach highly viable for the synthesis of high-value chiral building blocks.

References

  • A heterogeneous Pd-Bi/C catalyst in the synthesis of L-lyxose and L-ribose from naturally occurring D-sugars. ResearchGate.[Link]

  • Oxidation of D-ribose to D-ribonate at different pH. ResearchGate.[Link]

  • D-Ribonolactone, A Versatile Synthetic Precursor of Biologically Relevant Scaffolds. ResearchGate.[Link]

  • d-Ribose Catabolism in Archaea: Discovery of a Novel Oxidative Pathway in Haloarcula Species. ASM Journals.[Link]

  • Membrane-bound glycerol dehydrogenase catalyzes oxidation of D-pentonates to 4-keto-D-pentonates, D-fructose to 5-keto-D-fructose, and D-psicose to 5-keto-D-psicose. Taylor & Francis.[Link]

  • Process for enzymatic oxidation of linear carbohydrates.
  • Formation of 4-Keto-d-aldopentoses and 4-Pentulosonates (4-Keto-d-pentonates) with Unidentified Membrane-Bound Enzymes from Acetic Acid Bacteria. Taylor & Francis.[Link]

Sources

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

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Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
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Feasible Synthetic Routes

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